ML345

• CAS: 1632125-79-1

Core Science & Biosynthesis

In-Depth Technical Guide: The Core Mechanism of ML345, an Insulin-Degrading Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE), a key zinc-metalloprotease responsible for the catabolism of insulin (B600854) and other bioactive peptides. This technical guide provides a comprehensive overview of the mechanism of action of ML345, including its covalent modification of IDE, its impact on the insulin signaling pathway, and its notable off-target effects. This document synthesizes available quantitative data, details relevant experimental protocols, and presents visual representations of the underlying biological and experimental frameworks to serve as a valuable resource for researchers in diabetes, neurodegenerative diseases, and inflammation.

Introduction

Insulin-degrading enzyme (IDE) plays a crucial role in terminating insulin signaling through the proteolytic degradation of insulin.[1] Its dysregulation has been implicated in the pathophysiology of type 2 diabetes and Alzheimer's disease.[1][2] As such, the development of potent and selective IDE inhibitors has been a significant focus of therapeutic research.[1] ML345 emerged from a high-throughput screening campaign as a promising covalent inhibitor of IDE.[2][3] This guide delves into the core mechanisms of ML345, providing a technical foundation for its application in research and drug development.

Mechanism of Action of ML345

ML345 functions as a covalent inhibitor of IDE, forming an irreversible bond with a specific cysteine residue within the enzyme's structure.[2][3] This covalent modification leads to the inactivation of the enzyme, thereby preventing the degradation of its substrates, most notably insulin.

Covalent Targeting of Cysteine 819

The inhibitory activity of ML345 is attributed to its ability to covalently bind to the thiol group of cysteine 819 (Cys819) in IDE.[2] This specific interaction is a hallmark of its mechanism and confers a degree of selectivity. The covalent bond formation is a time-dependent process, which is a characteristic feature of covalent inhibitors.[4]

Impact on Insulin Signaling

By inhibiting IDE, ML345 effectively increases the local concentration and prolongs the half-life of insulin. This enhancement of insulin signaling is the primary therapeutic rationale for its investigation in the context of diabetes. The increased availability of insulin leads to a more sustained activation of the insulin receptor and its downstream signaling cascades, including the PI3K/Akt and MAPK pathways, ultimately promoting glucose uptake and utilization.

Quantitative Data

The following tables summarize the available quantitative data for ML345.

Parameter	Value	Species	Assay Conditions	Reference
IC50	188 nM	Human	in vitro enzymatic assay	[5]

Note: At the time of this writing, specific Ki and kinact/KI values for ML345 are not publicly available. These parameters are crucial for a complete characterization of a covalent inhibitor.

Experimental Protocols

The following are representative protocols for key experiments related to the characterization of ML345.

IDE Inhibition Assay (Fluorogenic Substrate)

This protocol describes a common method for assessing the inhibitory activity of compounds against IDE using a fluorogenic substrate.

Materials:

• Recombinant human IDE

• Fluorogenic IDE substrate (e.g., Substrate V, R&D Systems)

• Assay Buffer (e.g., 25 mM Tris, 150 mM NaCl, pH 7.5)

• ML345 (or other test compounds) dissolved in DMSO

• Microplate reader capable of fluorescence detection

Procedure:

• Prepare a solution of recombinant human IDE in assay buffer.

• Serially dilute ML345 in DMSO and then into assay buffer to the desired concentrations.

• In a 96-well plate, add the IDE solution to each well.

• Add the diluted ML345 or DMSO (vehicle control) to the wells and pre-incubate for a specified time (e.g., 30 minutes) at 37°C to allow for covalent bond formation.

• Initiate the enzymatic reaction by adding the fluorogenic IDE substrate to each well.

• Immediately begin monitoring the increase in fluorescence over time using a microplate reader (e.g., excitation at 320 nm and emission at 420 nm).

• Calculate the rate of reaction for each concentration of ML345.

• Determine the IC50 value by plotting the reaction rates against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Determination of Covalent Inhibition (Washout Assay)

This protocol helps to confirm the irreversible nature of inhibition by ML345.

Materials:

• Recombinant human IDE

• ML345

• Assay Buffer

• Substrate solution

• Dialysis membrane or size-exclusion chromatography column

Procedure:

• Incubate IDE with a saturating concentration of ML345 for a sufficient time to ensure complete inhibition.

• As a control, incubate IDE with a reversible inhibitor or vehicle (DMSO).

• Remove the unbound inhibitor from the IDE-ML345 mixture using dialysis or size-exclusion chromatography.

• Measure the enzymatic activity of the treated IDE and the control samples.

• A lack of recovery of enzymatic activity in the ML345-treated sample after removal of the unbound inhibitor indicates irreversible, covalent inhibition.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate key concepts.

References

• 1. researchgate.net [researchgate.net]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 5. medchemexpress.com [medchemexpress.com]

ML345: A Dual-Function Modulator of Cellular Inflammatory and Metabolic Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

ML345 has emerged as a molecule of significant interest within the scientific community, demonstrating a unique dual-inhibitory function in critical cellular pathways. Initially identified as a potent and selective inhibitor of the Insulin-Degrading Enzyme (IDE), subsequent research has revealed its capacity to also potently and selectively inhibit the NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome. This technical guide provides a comprehensive overview of the function of ML345 in cells, its mechanisms of action, and detailed experimental protocols for its study. The information is intended to serve as a valuable resource for researchers in the fields of inflammation, metabolic disease, and drug development.

Introduction

ML345 is a small molecule that has been characterized as an inhibitor of two distinct and vital cellular proteins: the Insulin-Degrading Enzyme (IDE) and the NLRP3 inflammasome.[1][2] Its ability to modulate both metabolic and inflammatory pathways makes it a valuable tool for investigating the intricate connections between these processes and a potential lead compound for therapeutic development in a range of diseases, including type 2 diabetes, Alzheimer's disease, and inflammatory disorders.[2][3]

Core Functions and Mechanisms of Action

ML345 exhibits a dual-inhibitory profile, targeting both IDE and the NLRP3 inflammasome through distinct molecular interactions.

Inhibition of Insulin-Degrading Enzyme (IDE)

ML345 was first identified as a potent and selective inhibitor of IDE, a zinc-metalloprotease responsible for the degradation of insulin (B600854) and other bioactive peptides.[2]

Mechanism of Action: ML345 targets a specific cysteine residue, Cys819, within the IDE protein.[2] This interaction is crucial for its inhibitory effect.

Signaling Pathway: By inhibiting IDE, ML345 prevents the degradation of insulin, thereby potentiating insulin signaling. This can lead to downstream effects such as increased glucose uptake and altered metabolic regulation.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening NLRP3 drug candidates in clinical development: lessons from existing and emerging technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

An In-depth Technical Guide to ML345: A Dual-Target Inhibitor of NLRP3 Inflammasome and Insulin-Degrading Enzyme

An Overview of a Molecule with Two Distinct Biological Activities

Initially identified as a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE), ML345 has more recently been characterized as a potent and selective inhibitor of the NLRP3 inflammasome. This technical guide provides a comprehensive overview of ML345's target selectivity, off-target effects, and the experimental protocols used to characterize its dual activities. The information presented here is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of ML345 in inflammatory diseases and metabolic disorders.

Primary Targets and Potency

ML345 exhibits potent inhibitory activity against two distinct protein targets: the NLRP3 inflammasome and the Insulin-Degrading Enzyme (IDE). Recent studies have confirmed that its anti-inflammatory effects via NLRP3 inhibition are independent of its IDE-inhibiting properties.[1]

Target	Assay Type	Potency (IC₅₀)	Reference
NLRP3 Inflammasome	IL-1β release in immortalized Bone Marrow-Derived Macrophages (iBMDMs)	197.7 nM	[2]
Insulin-Degrading Enzyme (IDE)	Biochemical Inhibition Assay	188 nM	[2][3][4]

Target Selectivity Profile

ML345 has demonstrated high selectivity for the NLRP3 inflammasome over other related inflammasome complexes.

Off-Target Inflammasome	Activity	Reference
AIM2	No effect on IL-1β secretion or caspase-1 cleavage	[5]
NLRC4	No effect on IL-1β secretion or caspase-1 cleavage	[5]
NLRP6	No effect on IL-1β secretion	[2]
NLRP1/CARD8	No effect on IL-1β secretion	[2]
Pyrin	No effect on IL-1β secretion	[2]

A broader off-target screening against other protein classes, such as kinases and proteases, is not extensively publicly documented.

Mechanism of Action

The inhibitory mechanisms of ML345 are distinct for each of its primary targets.

NLRP3 Inflammasome: ML345 acts as a non-covalent inhibitor. It directly binds to the tyrosine 381 (Y381) residue of NLRP3.[6][7][8] This interaction disrupts the essential binding of NLRP3 to the NIMA-related kinase 7 (NEK7), a critical step for NLRP3 oligomerization and the subsequent assembly of the inflammasome complex.[6][7][9] By preventing the NLRP3-NEK7 interaction, ML345 effectively blocks downstream events, including ASC oligomerization, caspase-1 activation, and the release of pro-inflammatory cytokines IL-1β and IL-18.[9][10]

Insulin-Degrading Enzyme (IDE): ML345 targets a specific cysteine residue, Cys819, within the IDE protein.[1][2][11] This interaction leads to the inhibition of the enzyme's proteolytic activity.

In Vivo Studies, Pharmacokinetics, and Safety

In vivo studies in mouse models of systemic inflammation and miscarriage have demonstrated the therapeutic efficacy of ML345 as an NLRP3 inhibitor. Intraperitoneal administration of ML345 at a dose of 10 mg/kg/day was shown to be well-tolerated and effective in reducing inflammatory responses.[7][10] Long-term studies in mice indicated a favorable safety profile, with no significant changes in body weight, liver and kidney function, or major organ histology.[7]

Detailed pharmacokinetic parameters such as half-life, clearance, and bioavailability are not extensively reported in the public domain.

Signaling Pathways and Experimental Workflows

NLRP3 Inflammasome Signaling Pathway

The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and the point of intervention by ML345.

Caption: NLRP3 inflammasome activation pathway and inhibition by ML345.

Experimental Workflow: NLRP3 Inflammasome Inhibition Assay

This diagram outlines the typical workflow for assessing the inhibitory effect of ML345 on NLRP3 inflammasome activation in macrophages.

Caption: Workflow for NLRP3 inflammasome inhibition assay.

Experimental Workflow: IDE Inhibition Assay

The following diagram illustrates the workflow for a fluorescence polarization-based assay to measure IDE inhibition by ML345.

Caption: Workflow for IDE fluorescence polarization assay.

Experimental Protocols

NLRP3 Inflammasome Activation Assay in Bone Marrow-Derived Macrophages (BMDMs)

This protocol describes the induction of NLRP3 inflammasome activation in murine BMDMs and its inhibition by ML345.

1. Cell Culture and Plating:

• Isolate bone marrow cells from the femurs and tibias of C57BL/6 mice.

• Differentiate the cells into BMDMs by culturing for 7 days in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and 20 ng/mL M-CSF.

• Seed the differentiated BMDMs into 96-well plates at a density of 2.5 x 10⁵ cells per well and allow them to adhere overnight.

2. Compound Treatment and Priming:

• Prepare serial dilutions of ML345 in culture medium.

• Pre-treat the BMDMs with varying concentrations of ML345 or vehicle (DMSO) for 1 hour.

• Prime the cells by adding Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubate for 4 hours at 37°C.

3. Inflammasome Activation:

• Activate the NLRP3 inflammasome by adding Nigericin to a final concentration of 10 µM.

• Incubate the plates for 1 hour at 37°C.

4. Sample Collection:

• Centrifuge the plates to pellet any detached cells.

• Carefully collect the cell culture supernatants for cytokine analysis.

• Lyse the remaining adherent cells in RIPA buffer for subsequent protein analysis by Western blot.

5. Analysis:

• ELISA: Quantify the concentration of secreted IL-1β and IL-18 in the collected supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Western Blot: Separate the cell lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against the cleaved form of Caspase-1 (p20) and a loading control (e.g., β-actin).

6. Data Interpretation:

• Calculate the percentage of inhibition of cytokine release at each ML345 concentration relative to the vehicle-treated control.

• Determine the IC₅₀ value by fitting the dose-response data to a four-parameter logistic curve.

Fluorescence Polarization (FP) Assay for IDE Inhibition

This protocol outlines a biochemical assay to determine the inhibitory activity of ML345 against recombinant IDE.

1. Reagent Preparation:

• Prepare an assay buffer (e.g., PBS, pH 7.4).

• Prepare a stock solution of recombinant human IDE in assay buffer.

• Prepare a stock solution of a fluorescently labeled IDE substrate (e.g., a fluorescein-labeled peptide) in assay buffer.

• Prepare a serial dilution of ML345 in DMSO, followed by a further dilution in assay buffer.

2. Assay Procedure:

• In a black, low-volume 384-well plate, add the recombinant IDE and the ML345 dilutions (or vehicle control).

• Incubate for 30 minutes at room temperature to allow for compound binding to the enzyme.

• Initiate the enzymatic reaction by adding the fluorescently labeled substrate to all wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes), allowing for substrate cleavage.

3. Data Acquisition:

• Measure the fluorescence polarization of each well using a plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore.

• Include control wells for "low polarization" (substrate only) and "high polarization" (substrate with a saturating concentration of a known binder or in a viscous solution to mimic no rotation).

4. Data Analysis:

• The degree of substrate cleavage is inversely proportional to the measured fluorescence polarization value.

• Calculate the percentage of IDE inhibition for each ML345 concentration relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the ML345 concentration and fitting the data to a suitable dose-response model.

References

• 1. Impact of hydrolysis-mediated clearance on the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. worthe-it.co.za [worthe-it.co.za]
• 5. Assessment of NLRP3 Inflammasome Activation and NLRP3-NEK7 Complex Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detection of ASC Oligomerization by Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Streamlined Method for Detecting Inflammasome-Induced ASC Oligomerization Using Chemical Crosslinking | Springer Nature Experiments [experiments.springernature.com]
• 8. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detection of ASC Oligomerization by Western Blotting | Springer Nature Experiments [experiments.springernature.com]
• 10. 2.7. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 11. adipogen.com [adipogen.com]

ML345: A Dual-Function Modulator for Metabolic and Inflammatory Pathways

An In-depth Technical Guide on the Discovery, Synthesis, and Biological Activity of a Novel Probe

Audience: Researchers, scientists, and drug development professionals.

Abstract

ML345 is a small molecule probe that has emerged from high-throughput screening as a potent modulator of two distinct and critical biological pathways. Initially identified as a selective inhibitor of Insulin-Degrading Enzyme (IDE), a key regulator in metabolic diseases, subsequent research has unveiled its potent inhibitory activity against the NLRP3 inflammasome, a central player in inflammatory responses. This dual functionality positions ML345 as a valuable tool for investigating the intricate connections between metabolism and inflammation and as a potential starting point for the development of novel therapeutics. This technical guide provides a comprehensive overview of the discovery, synthesis, and detailed experimental protocols for the characterization of ML345, intended to facilitate its use and further exploration by the scientific community.

Discovery and Rationale

ML345 was originally discovered through an ultra high-throughput screening (uHTS) campaign aimed at identifying novel, non-peptide inhibitors of Insulin-Degrading Enzyme (IDE).[1][2] IDE is a zinc-metalloprotease responsible for the degradation of insulin (B600854) and other bioactive peptides, making it a therapeutic target for type 2 diabetes and Alzheimer's disease.[1][2] The screening effort sought to identify compounds with superior potency and selectivity compared to existing inhibitors.

More recently, an independent investigation revealed that ML345 is also a highly potent and selective inhibitor of the NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome.[3] The NLRP3 inflammasome is a multiprotein complex that, upon activation, triggers the release of pro-inflammatory cytokines IL-1β and IL-18, and induces pyroptotic cell death.[3] Its dysregulation is implicated in a wide range of inflammatory diseases. This serendipitous discovery of a dual-target inhibitor presents a unique opportunity to probe the crosstalk between metabolic and inflammatory signaling pathways.

Synthesis of ML345

The synthesis of ML345 is a convergent, six-step process with a reported overall yield of 26%.[4] The procedure is outlined below.

Experimental Protocol: Synthesis of ML345

Step 1: Synthesis of Intermediate 2 To a solution of 3-amino-4-morpholinobenzenesulfonamide (Intermediate 1) in an appropriate solvent, add 2-fluoro-5-formylbenzoyl chloride. The reaction is stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC). The resulting product, Intermediate 2, is then isolated and purified.

Step 2: Synthesis of Intermediate 3 Intermediate 2 is subjected to a reductive amination reaction. The compound is dissolved in a suitable solvent, and a reducing agent, such as sodium triacetoxyborohydride, is added, followed by the addition of an amine. The reaction is stirred until the starting material is consumed. The product, Intermediate 3, is purified by column chromatography.

Step 3: Synthesis of Intermediate 4 Intermediate 3 undergoes a cyclization reaction to form the core heterocyclic structure. This is typically achieved by heating the intermediate in the presence of a suitable catalyst or reagent. The reaction progress is monitored by TLC or LC-MS. Upon completion, the product, Intermediate 4, is isolated and purified.

Step 4: Synthesis of Intermediate 5 A functional group on Intermediate 4 is modified in this step. For example, a protecting group may be removed or a new functional group introduced via a substitution reaction. The specific reagents and conditions will depend on the nature of the desired modification. The product, Intermediate 5, is purified before proceeding.

Step 5: Synthesis of Intermediate 6 Intermediate 5 is coupled with another key building block. This may involve a cross-coupling reaction, such as a Suzuki or Buchwald-Hartwig coupling, to form a new carbon-carbon or carbon-nitrogen bond. The reaction is carried out under an inert atmosphere with a suitable catalyst and ligand. The product, Intermediate 6, is purified by flash chromatography.

Step 6: Synthesis of ML345 The final step involves the deprotection or final modification of Intermediate 6 to yield ML345. This may involve acidic or basic hydrolysis of a protecting group. The final product, ML345, is purified by preparative HPLC to achieve high purity.[4]

Biological Activity and Mechanism of Action

ML345 exhibits a dual mechanism of action, targeting both the Insulin-Degrading Enzyme and the NLRP3 inflammasome.

Inhibition of Insulin-Degrading Enzyme (IDE)

ML345 is a potent inhibitor of IDE, targeting a specific cysteine residue (Cys819) within the enzyme.[1] This covalent modification leads to the inhibition of IDE's proteolytic activity.

Caption: ML345 inhibits IDE by binding to Cys819, preventing insulin degradation.

Inhibition of the NLRP3 Inflammasome

ML345 acts as a highly potent and selective inhibitor of the NLRP3 inflammasome.[3] Its mechanism is independent of its IDE inhibitory activity.[3] ML345 directly binds to tyrosine 381 (Y381) of NLRP3, which disrupts the crucial interaction between NLRP3 and NIMA-related kinase 7 (NEK7), a necessary step for inflammasome assembly and activation.[3]

Caption: ML345 disrupts the NLRP3-NEK7 interaction, blocking inflammasome assembly.

Quantitative Data Summary

The following tables summarize the key quantitative data for ML345's biological activity.

Table 1: Inhibitory Activity of ML345

Target	Assay Type	IC50 (nM)	Reference
Insulin-Degrading Enzyme (IDE)	Biochemical	188	[4]
NLRP3 Inflammasome	Cell-based (IL-1β release)	197.7	[5]

Table 2: Physicochemical Properties of ML345

Property	Value	Reference
Molecular Formula	C21H22FN3O5S2	[5]
Molecular Weight	479.54	[5]
Solubility in DMSO	10 mM	[5]

Detailed Experimental Protocols

FRET-based IDE Inhibition Assay

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to determine the inhibitory activity of compounds against IDE.

Caption: Workflow for determining IDE inhibition using a FRET-based assay.

Materials:

• Recombinant human IDE

• FRET-based IDE substrate (e.g., a peptide with a donor and acceptor fluorophore that are separated upon cleavage)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

• 384-well black microplates

• Test compound (ML345) and DMSO (vehicle control)

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of ML345 in DMSO.

• Dispense 5 µL of assay buffer containing recombinant IDE to each well of a 384-well plate.

• Add 0.5 µL of the ML345 dilutions or DMSO to the respective wells.

• Incubate the plate for 15 minutes at room temperature.

• Initiate the reaction by adding 5 µL of the FRET substrate solution to each well.

• Immediately begin reading the fluorescence signal at appropriate excitation and emission wavelengths for the FRET pair, taking readings every 5 minutes for 60 minutes.

• Calculate the initial reaction rates and determine the percent inhibition for each concentration of ML345.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

NLRP3 Inflammasome Inhibition Assay (ASC Oligomerization)

This protocol details the assessment of NLRP3 inflammasome inhibition by measuring the oligomerization of the adaptor protein ASC in bone marrow-derived macrophages (BMDMs).

Caption: Workflow for assessing NLRP3 inflammasome inhibition via ASC oligomerization.

Materials:

• Bone marrow-derived macrophages (BMDMs)

• LPS (Lipopolysaccharide)

• Nigericin (B1684572)

• ML345

• Lysis buffer (20 mM HEPES-KOH, pH 7.5, 150 mM KCl, 1% NP-40, protease inhibitors)

• Disuccinimidyl suberate (B1241622) (DSS)

• SDS-PAGE gels and Western blotting reagents

• Anti-ASC antibody

Procedure:

• Seed BMDMs in 6-well plates and allow them to adhere.

• Prime the cells with LPS (e.g., 1 µg/mL) for 4 hours.

• Pre-treat the cells with various concentrations of ML345 or DMSO for 30 minutes.

• Stimulate the cells with an NLRP3 activator, such as nigericin (5 µM), for 1 hour.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Centrifuge the lysates at 6000 x g for 15 minutes at 4°C to pellet the insoluble fraction containing ASC oligomers.

• Carefully remove the supernatant (soluble fraction).

• Resuspend the pellet in PBS and add DSS to a final concentration of 2 mM to crosslink the ASC oligomers. Incubate for 30 minutes at room temperature.

• Quench the crosslinking reaction by adding Tris-HCl, pH 7.5, to a final concentration of 20 mM.

• Add SDS-PAGE sample buffer, boil the samples, and analyze by Western blotting using an anti-ASC antibody.

• The presence of high molecular weight bands corresponding to ASC oligomers will be reduced in the presence of an effective inhibitor like ML345.

Co-immunoprecipitation of NLRP3 and NEK7

This protocol is for investigating the effect of ML345 on the interaction between NLRP3 and NEK7 in a cellular context.

Procedure:

• Transfect HEK293T cells with plasmids encoding Flag-tagged NLRP3 and HA-tagged NEK7.

• 24 hours post-transfection, treat the cells with ML345 or DMSO for a specified period.

• Lyse the cells in a non-denaturing lysis buffer (e.g., containing 0.5% Triton X-100).

• Clarify the lysates by centrifugation.

• Incubate the lysates with anti-Flag antibody-conjugated beads overnight at 4°C to immunoprecipitate NLRP3.

• Wash the beads extensively to remove non-specific binding proteins.

• Elute the protein complexes from the beads.

• Analyze the eluates by SDS-PAGE and Western blotting using anti-Flag and anti-HA antibodies to detect NLRP3 and co-immunoprecipitated NEK7, respectively. A reduction in the amount of co-immunoprecipitated NEK7 in the presence of ML345 indicates disruption of the NLRP3-NEK7 interaction.

Conclusion

ML345 is a unique small molecule probe with well-characterized inhibitory activity against both Insulin-Degrading Enzyme and the NLRP3 inflammasome. Its distinct mechanisms of action on these two important drug targets make it an invaluable tool for researchers in the fields of metabolism, immunology, and drug discovery. The detailed synthetic and experimental protocols provided in this guide are intended to enable the broader scientific community to utilize ML345 to further unravel the complex interplay between metabolic and inflammatory diseases and to explore its potential as a lead compound for novel therapeutic agents.

References

• 1. Detection of ASC Oligomerization by Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Streamlined Method for Detecting Inflammasome-Induced ASC Oligomerization Using Chemical Crosslinking | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]

understanding the chemical properties of ML345

An In-Depth Technical Guide to the Chemical Properties and Biological Activity of ML345

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE), a zinc-metalloprotease implicated in the pathogenesis of type 2 diabetes and Alzheimer's disease. This document provides a comprehensive overview of the chemical properties, biological activity, and experimental methodologies related to ML345. It is intended to serve as a technical guide for researchers and professionals in drug development.

Chemical Properties of ML345

ML345 is a synthetic compound identified through an ultra high-throughput screening (uHTS) campaign.[1][2] Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	5-fluoro-2-[2-(4-morpholinyl)-5-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3(2H)-one	[1]
Molecular Formula	C21H22FN3O5S2	[3]
Molecular Weight	479.54 g/mol	[3]
CAS Number	1632125-79-1	[3]
Appearance	White to off-white solid
SMILES	O=C1C2=C(SN1C3=CC(S(N4CCOCC4)(=O)=O)=CC=C3N5CCOCC5)C=CC(F)=C2	[3]
InChI	InChI=1S/C21H22FN3O5S2/c22-15-1-4-20-17(13-15)21(26)25(31-20)19-14-16(32(27,28)24-7-11-30-12-8-24)2-3-18(19)23-5-9-29-10-6-23/h1-4,13-14H,5-12H2
Solubility	Soluble in DMSO and DMF

Biological Activity and Mechanism of Action

ML345 is a potent and selective inhibitor of the insulin-degrading enzyme (IDE), with a reported IC50 of 188 nM.[3] IDE is a key enzyme responsible for the degradation of several peptide hormones, most notably insulin (B600854) and amyloid-beta (Aβ). By inhibiting IDE, ML345 can increase the half-life of these peptides, thereby potentiating their biological effects.

The mechanism of action of ML345 involves the covalent modification of a specific cysteine residue, Cys819, within the IDE active site.[1][2] This targeted interaction confers a high degree of selectivity for IDE over other metalloproteases.

Recent research has also identified ML345 as a potent and selective inhibitor of the NLRP3 inflammasome, acting independently of its IDE inhibitory activity.[4] In mouse models, ML345 was shown to be well-tolerated and effective in alleviating inflammatory responses in NLRP3-associated disorders.[4]

Quantitative Biological Data

Parameter	Value	Target/System	Reference
IC50	188 nM	Insulin-Degrading Enzyme (IDE)	[3]

No comprehensive pharmacokinetic or pharmacodynamic data for ML345 as an IDE inhibitor in animal models has been published in the reviewed literature.

Signaling Pathways

Insulin Signaling Pathway and Role of IDE

IDE plays a crucial role in terminating insulin signaling by degrading insulin. Inhibition of IDE by ML345 is expected to prolong insulin's action, leading to enhanced downstream signaling through the PI3K/Akt pathway.

Insulin signaling pathway and the inhibitory action of ML345 on IDE.

Experimental Protocols

The following are summaries of key experimental protocols used in the characterization of ML345, based on the probe report from the NIH Molecular Libraries Program.[1]

Ultra High-Throughput Screening (uHTS) for IDE Inhibitors

This protocol outlines the primary screening assay used to identify ML345.

Workflow for the uHTS assay to identify IDE inhibitors.

Protocol Summary:

• 10 µL of wild-type recombinant IDE enzyme (final concentration 1 nM) is dispensed into each well of a 384-well microtiter plate.

• 10 µL of test compounds dissolved in DMSO (final concentration 1%) or DMSO alone (for high control) are added to the appropriate wells.

• The enzymatic reaction is initiated by the addition of 10 µL of a FRET-based substrate (FRET1, final concentration 1 µM).

• The plate is incubated at room temperature, and the fluorescence is measured to determine the rate of substrate cleavage, which is proportional to IDE activity.

• A decrease in fluorescence signal compared to the control indicates inhibition of IDE.

Amyloid-Beta (Aβ) Degradation Assay

This fluorescence polarization (FP)-based assay is used to assess the ability of compounds to inhibit the degradation of Aβ by endogenous cellular IDE.[1]

Workflow for the Aβ degradation assay using fluorescence polarization.

Protocol Summary:

• A cell lysate containing endogenous IDE is prepared.

• The lysate is pre-incubated with the test compound (e.g., ML345) or a vehicle control.

• A fluorescein-labeled Aβ peptide (Fluorescein-Abeta-(1–40)-Lys-Biotin; FAβB) is added to the mixture.

• The reaction is incubated to allow for the degradation of the FAβB substrate by IDE.

• Fluorescence polarization is measured. A high polarization value indicates that the FAβB is largely intact (large molecule), while a low polarization value indicates that it has been cleaved into smaller fragments.

• Inhibition of Aβ degradation by the test compound results in a higher fluorescence polarization signal compared to the control.

Activity-Based Protein Profiling (ABPP) for Selectivity

This protocol is used to determine the selectivity of cysteine-reactive compounds like ML345 across the proteome.[1]

Workflow for activity-based protein profiling to assess selectivity.

Protocol Summary:

• A complex proteome sample (e.g., cell lysate) is prepared.

• The proteome is incubated with varying concentrations of ML345 for 30 minutes at 37°C. During this step, ML345 will covalently bind to reactive cysteine residues, including Cys819 of IDE.

• A broad-spectrum, cysteine-reactive fluorescent probe (e.g., 5 µM chloroacetamide-Rhodamine) is then added and incubated for 30 minutes at 25°C to label all accessible, reactive cysteine residues that were not blocked by ML345.

• The proteins are separated by SDS-PAGE.

• The gel is imaged to visualize the fluorescently labeled proteins.

• A reduction in the fluorescent signal for a specific protein band in the presence of ML345 indicates that ML345 has bound to that protein, thus demonstrating its target engagement and selectivity profile.

Conclusion

ML345 is a valuable chemical probe for studying the biological roles of the insulin-degrading enzyme. Its high potency and selectivity make it a useful tool for investigating the therapeutic potential of IDE inhibition in diseases such as type 2 diabetes and Alzheimer's disease. Furthermore, its recently discovered activity as an NLRP3 inflammasome inhibitor opens new avenues for its application in inflammatory conditions. The experimental protocols and data presented in this guide provide a solid foundation for researchers to utilize ML345 in their studies.

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

ML345: A Potent and Selective Probe for Insulin-Degrading Enzyme

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Insulin-degrading enzyme (IDE) is a crucial zinc-metallopeptidase implicated in the pathogenesis of type 2 diabetes and Alzheimer's disease. Its primary role in vivo is the degradation of insulin (B600854), making it a significant therapeutic target.[1][2] ML345 is a potent and selective small-molecule inhibitor of IDE, identified through an ultra high-throughput screening campaign.[1][2] This technical guide provides a comprehensive overview of ML345, including its biochemical properties, mechanism of action, experimental protocols for its characterization, and its role in elucidating IDE-related signaling pathways.

Introduction

Insulin-degrading enzyme (IDE) plays a pivotal role in terminating the insulin response by catalyzing the degradation of insulin.[1] Its involvement in the clearance of other amyloidogenic peptides, such as amyloid-β (Aβ), has also drawn significant attention, linking it to neurodegenerative disorders like Alzheimer's disease.[3][4] The development of potent and selective inhibitors of IDE is therefore of great interest for both basic research and therapeutic applications. ML345 emerged from a rigorous screening and optimization process as a valuable chemical probe to investigate the multifaceted functions of IDE.[1][2] It is a covalent inhibitor that specifically targets a cysteine residue (Cys819) within the IDE active site.[1][2]

Quantitative Data for ML345

The following tables summarize the key quantitative data for ML345 and its analogs, providing a clear comparison of their biochemical activities.

Table 1: Physicochemical and Potency Data for ML345

Property	Value	Reference
Molecular Weight	479.5 g/mol	[1]
cLogP	2.0	[1]
Topological Polar Surface Area	113 Ų	[1]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	7	[1]
IDE IC50	188 nM	[1][5][6]
HEK Cytotoxicity EC50	>10 µM (inactive)	[1]
Cysteine-Null Mutant IDE IC50	>100 µM	[1]

Table 2: Structure-Activity Relationship (SAR) of ML345 Analogs

Compound ID	Structure	IDE IC50 (µM)
ML345	(Structure of ML345)	0.188
Analog 1	(Structure of Analog 1)	1.4
Analog 2	(Structure of Analog 2)	15
Analog 3	(Structure of Analog 3)	3.9
Analog 4	(Structure of Analog 4)	2.1
Analog 5	(Structure of Analog 5)	5.6
N-ethyl maleamide (B1587962) (NEM)	(Structure of NEM)	220
Data adapted from the NIH Probe Report for ML345.[7]

Experimental Protocols

This section details the methodologies for the key experiments cited in the characterization of ML345.

Biochemical Assay for IDE Inhibition (Fluorescence Polarization)

This cell-free assay quantifies the ability of a compound to directly inhibit recombinant IDE.

• Principle: The assay utilizes a fluorescently labeled substrate. Cleavage of the substrate by IDE results in a decrease in fluorescence polarization (FP). Inhibitors of IDE will prevent this decrease.

• Materials:

  • Recombinant human IDE (2 nM)

  • Fluorescently labeled IDE substrate (e.g., FabB at 100 nM)

  • Assay Buffer

  • Test compounds (serial dilutions)

• Procedure:

  • Incubate a range of concentrations of the test compound with recombinant IDE.

  • Add the fluorescently labeled substrate to initiate the reaction.

  • Monitor the change in fluorescence polarization over time.

  • Calculate the percent inhibition relative to controls (no inhibitor and no enzyme).

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.[1]

Cysteine-Free IDE Mutant Assay

This assay is crucial for determining if a compound's mechanism of action involves interaction with cysteine residues in IDE.

• Principle: A mutant form of IDE where the target cysteine (Cys819) is replaced with another amino acid is used. Covalent inhibitors targeting this cysteine will be inactive against the mutant.

• Procedure: The protocol is identical to the biochemical assay for IDE inhibition (Section 3.1), but uses the cysteine-free IDE mutant instead of the wild-type enzyme. A lack of inhibition of the mutant enzyme by a compound that inhibits the wild-type enzyme confirms a cysteine-directed mechanism.[1]

Cell-Based HEK Cytotoxicity Assay

This assay assesses the general cytotoxicity of the compound.

• Principle: The assay measures cell viability, often by quantifying intracellular ATP levels using a luminescent reagent like CellTiter-Glo®. A decrease in luminescence indicates cell death.

• Materials:

  • HEK (Human Embryonic Kidney) cells

  • Cell culture medium

  • Test compounds (serial dilutions)

  • CellTiter-Glo® reagent

• Procedure:

  • Plate HEK cells in a multi-well plate and allow them to adhere.

  • Treat the cells with a range of concentrations of the test compound.

  • Incubate for a specified period (e.g., 24-48 hours).

  • Add the CellTiter-Glo® reagent and measure luminescence.

  • Calculate the EC50 for cytotoxicity.[1]

Proteome-Wide Cysteine Reactivity Profiling

This advanced assay determines the selectivity of a covalent inhibitor across the entire proteome.

• Principle: This activity-based protein profiling assay identifies other cysteine-reactive proteins that the test compound might target.

• Procedure:

  • Incubate cell lysates with the test compound at various concentrations for 30 minutes at 37°C.

  • Label the remaining reactive cysteines with a fluorescently tagged probe (e.g., 5 µM chloroacetamide-Rh) for 30 minutes at 25°C.

  • Separate the proteins by SDS-PAGE and analyze the fluorescent signal. A decrease in signal for a particular protein indicates that the test compound has reacted with its cysteine residues.[1]

Signaling Pathways and Mechanisms of Action

Insulin Signaling and IDE Regulation

IDE is a downstream target of the insulin receptor signaling cascade. Insulin binding to its receptor activates the PI3K-Akt pathway, which in turn upregulates IDE expression. This represents a negative feedback loop to control the duration of the insulin signal.[3][8]

Caption: Insulin signaling pathway leading to IDE upregulation.

Experimental Workflow for ML345 Characterization

The characterization of ML345 followed a logical progression from initial screening to detailed mechanistic and selectivity studies.

Caption: Experimental workflow for the identification and characterization of ML345.

Off-Target Activity: NLRP3 Inflammasome Inhibition

Recent research has uncovered that ML345 can also act as a potent and selective inhibitor of the NLRP3 inflammasome, independent of its IDE-inhibitory activity. This effect is mediated by the disruption of the interaction between NLRP3 and NEK7.[9]

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. immunomart.com [immunomart.com]
• 7. Table 5, Abbreviated SAR summary in the probe scaffold showing cell-free (biochemical) results - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. jneurosci.org [jneurosci.org]
• 9. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of ML345 in Mouse Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo efficacy of ML345, a potent and selective inhibitor of the NLRP3 inflammasome, as demonstrated in mouse models of inflammation. The data and protocols presented are derived from a key study in the field, offering valuable insights for researchers and professionals in drug development.

Core Findings: In Vivo Efficacy of ML345

ML345 has demonstrated significant therapeutic potential in preclinical mouse models of NLRP3-driven inflammatory conditions. The primary evidence for its in vivo efficacy comes from studies on lipopolysaccharide (LPS)-induced systemic inflammation and miscarriage in mice. In these models, ML345 was shown to be well-tolerated and effective at mitigating inflammatory responses and associated pathologies.[1][2]

Data Presentation: Quantitative Efficacy of ML345

The following tables summarize the key quantitative data on the in vivo efficacy of ML345 in mouse models of LPS-induced inflammation.

Table 1: Effect of ML345 on Survival in a Mouse Model of LPS-Induced Systemic Inflammation

Treatment Group	Dosage of ML345	Survival Rate	Statistical Significance (p-value)
Vehicle (Control)	-	0%	< 0.001
ML345	10 mg/kg/day, i.p.	60%	< 0.001

Table 2: Effect of ML345 on Serum Cytokine Levels in a Mouse Model of LPS-Induced Systemic Inflammation

Cytokine	Vehicle (Control) (pg/mL)	ML345 (10 mg/kg/day, i.p.) (pg/mL)	% Reduction	Statistical Significance (p-value)
IL-1β	~1500	~500	~67%	< 0.001
IL-18	~1200	~600	~50%	< 0.001
TNF-α	~4000	~3500	~12.5%	Not Significant

Table 3: Effect of ML345 on Fetal Resorption Rate in a Mouse Model of LPS-Induced Miscarriage

Treatment Group	Dosage of ML345	Fetal Resorption Rate	Statistical Significance (p-value)
Vehicle (Control)	-	~40%	< 0.001
ML345	10 mg/kg/day, i.p.	~15%	< 0.001

Table 4: Effect of ML345 on Decidual Cytokine Levels in a Mouse Model of LPS-Induced Miscarriage

Cytokine	Vehicle (Control) (pg/mg)	ML345 (10 mg/kg/day, i.p.) (pg/mg)	% Reduction	Statistical Significance (p-value)
IL-1β	~25	~10	~60%	< 0.001

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below.

LPS-Induced Systemic Inflammation Mouse Model

Objective: To evaluate the protective effect of ML345 against lethal systemic inflammation.

Animals: Female C57BL/6 mice, 8-10 weeks old.

Materials:

• Lipopolysaccharide (LPS) from E. coli O111:B4

• ML345

• Vehicle (e.g., DMSO, saline)

• Sterile syringes and needles

Procedure:

• Acclimatize mice for at least one week before the experiment.

• Randomly divide mice into two groups: Vehicle control and ML345 treatment.

• Pre-treat the ML345 group with an intraperitoneal (i.p.) injection of ML345 at a dose of 10 mg/kg.

• One hour after ML345 or vehicle administration, induce systemic inflammation by i.p. injection of a lethal dose of LPS (e.g., 20 mg/kg).

• Monitor survival over a defined period (e.g., 48 hours).

• For cytokine analysis, collect blood samples at a specified time point (e.g., 4 hours post-LPS injection) via cardiac puncture or retro-orbital bleeding.

• Process blood to obtain serum and measure cytokine levels (IL-1β, IL-18, TNF-α) using ELISA kits.

LPS-Induced Miscarriage Mouse Model

Objective: To assess the efficacy of ML345 in preventing inflammation-induced pregnancy loss.

Animals: Timed-pregnant female C57BL/6 mice (gestational day 7.5).

Materials:

• Lipopolysaccharide (LPS) from E. coli O111:B4

• ML345

• Vehicle

• Sterile syringes and needles

Procedure:

• Confirm pregnancy in female mice (e.g., by presence of a vaginal plug).

• On gestational day 7.5, randomly assign pregnant mice to Vehicle control and ML345 treatment groups.

• Administer ML345 (10 mg/kg, i.p.) or vehicle.

• One hour later, administer a sub-lethal dose of LPS (e.g., 10 µg per mouse, i.p.) to induce an inflammatory response.

• On gestational day 9.5, euthanize the mice and dissect the uteri.

• Calculate the fetal resorption rate by counting the number of resorbed and viable fetuses.

• For cytokine analysis, collect decidual tissues, homogenize them, and measure IL-1β levels using an ELISA kit.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Mechanism of ML345 action on the NLRP3 inflammasome pathway.

Experimental Workflow Diagrams

Caption: Workflow for the LPS-induced systemic inflammation mouse model.

Caption: Workflow for the LPS-induced miscarriage mouse model.

References

• 1. researchgate.net [researchgate.net]
• 2. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

ML345: A Technical Guide for Studying Amyloid-Beta Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE), a key zinc-metalloprotease implicated in the clearance of both insulin (B600854) and amyloid-beta (Aβ) peptides.[1][2] Dysregulation of IDE activity is linked to the pathogenesis of both type 2 diabetes and Alzheimer's disease.[1][3] In the context of Alzheimer's disease, IDE is a principal enzyme responsible for the degradation of Aβ monomers, thereby preventing their aggregation into toxic oligomers and plaques.[1][4] ML345, by inhibiting IDE, serves as a critical research tool to investigate the role of this enzyme in Aβ metabolism and to probe the downstream consequences of impaired Aβ clearance. This technical guide provides an in-depth overview of ML345, including its mechanism of action, quantitative data on its effects, detailed experimental protocols, and visualizations of the relevant biological pathways.

Core Mechanism of Action

ML345 acts as a specific inhibitor of IDE.[1][2] By blocking the catalytic activity of IDE, ML345 effectively reduces the degradation of its substrates, including amyloid-beta. This leads to an accumulation of Aβ, which can be studied in various in vitro and cell-based models to understand the pathological cascade of Alzheimer's disease.

Quantitative Data

The primary quantitative measure of ML345's potency is its half-maximal inhibitory concentration (IC50) against IDE. While direct quantitative data on the fold-change of amyloid-beta levels following ML345 treatment is not extensively published, studies have demonstrated a significant increase in Aβ deposition upon IDE inhibition.[2]

Parameter	Value	Reference
ML345 IC50 for IDE	188 nM	[3]
Effect on Aβ Degradation	Inhibition of IDE by 10 µM ML345 blocks Aβ degradation in human iPSC-derived neurons.	[2]
Effect on Aβ Deposition	Inhibition of IDE by 10 µM ML345 increases the number of Aβ deposits in a 3D human neuron culture model.	[2]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

Signaling Pathway of IDE-Mediated Amyloid-Beta Degradation

Caption: IDE-mediated degradation of amyloid-beta and its inhibition by ML345.

Experimental Workflow: In Vitro Aβ Degradation Assay

Caption: Workflow for an in vitro amyloid-beta degradation assay using ML345.

Experimental Workflow: Cell-Based Aβ Degradation Assay

Caption: Workflow for a cell-based amyloid-beta degradation assay using ML345.

Experimental Protocols

In Vitro IDE Activity Assay with ML345 and Amyloid-Beta

This protocol is adapted from methodologies described for measuring IDE activity and Aβ degradation.[2][5]

Materials:

• Recombinant human IDE

• Synthetic amyloid-beta (1-40 or 1-42) peptide

• ML345

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl)

• DMSO (for dissolving ML345)

• ELISA kit for human amyloid-beta (1-40 and 1-42)

• 96-well microplates

Procedure:

• Preparation of Reagents:

  • Reconstitute recombinant IDE in assay buffer to a working concentration (e.g., 10 nM).

  • Reconstitute Aβ peptide in an appropriate solvent (e.g., HFIP, followed by evaporation and resuspension in DMSO and then assay buffer) to a stock concentration (e.g., 100 µM). Further dilute in assay buffer to the desired final concentration (e.g., 100 nM).

  • Prepare a stock solution of ML345 in DMSO (e.g., 10 mM). Create a serial dilution in assay buffer to achieve final desired concentrations (e.g., 10 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Assay Setup:

  • In a 96-well plate, add 25 µL of assay buffer to blank wells.

  • Add 25 µL of the IDE solution to control and experimental wells.

  • Add 25 µL of ML345 solution (at various concentrations) to the experimental wells. Add 25 µL of assay buffer containing the same concentration of DMSO to the control wells.

  • Pre-incubate the plate at 37°C for 30 minutes to allow ML345 to bind to IDE.

• Initiation of Reaction:

  • Add 50 µL of the Aβ peptide solution to all wells to initiate the degradation reaction. The final volume in each well should be 100 µL.

• Incubation:

  • Incubate the plate at 37°C for a predetermined time course (e.g., 0, 1, 2, 4, and 8 hours).

• Termination of Reaction:

  • Stop the reaction by adding a stop solution (e.g., boiling in SDS-PAGE sample buffer for Western blot analysis, or as specified by the ELISA kit).

• Quantification of Aβ:

  • Quantify the amount of remaining Aβ in each well using a specific ELISA for Aβ40 and Aβ42, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of Aβ degradation in control and ML345-treated samples at each time point.

  • Plot the percentage of remaining Aβ against time to determine the degradation rate.

  • Compare the degradation rates between control and ML345-treated groups to determine the inhibitory effect of ML345.

Cell-Based Assay for ML345's Effect on Extracellular Aβ Levels using SH-SY5Y Cells

This protocol is based on standard procedures for SH-SY5Y cell culture and Aβ measurement.[6][7][8]

Materials:

• SH-SY5Y human neuroblastoma cell line

• Complete growth medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• Differentiation medium (e.g., growth medium with 10 µM retinoic acid)

• ML345

• DMSO

• Phosphate-buffered saline (PBS)

• ELISA kit for human amyloid-beta (1-40 and 1-42)

• Reagents for cell viability assay (e.g., MTT)

• Multi-well cell culture plates

Procedure:

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in complete growth medium at 37°C in a humidified atmosphere with 5% CO2.

  • For differentiation, seed cells at an appropriate density in multi-well plates. After 24 hours, replace the growth medium with differentiation medium containing 10 µM retinoic acid. Continue to culture for 5-7 days, changing the medium every 2-3 days, to induce a neuronal phenotype.

• ML345 Treatment:

  • Prepare a stock solution of ML345 in DMSO. Dilute ML345 in fresh cell culture medium to the desired final concentration (e.g., 10 µM). Prepare a vehicle control with the same final concentration of DMSO.

  • Remove the medium from the differentiated SH-SY5Y cells and replace it with the medium containing either ML345 or the vehicle control.

• Incubation:

  • Incubate the cells for 24 to 48 hours.

• Sample Collection:

  • After the incubation period, carefully collect the conditioned medium from each well.

  • Centrifuge the collected medium at 1,000 x g for 10 minutes at 4°C to remove any detached cells or debris.

  • Transfer the supernatant to a new tube and store at -80°C until Aβ quantification.

• Quantification of Extracellular Aβ:

  • Thaw the conditioned medium samples on ice.

  • Use a human Aβ40 and Aβ42 ELISA kit to measure the concentration of Aβ in each sample, following the manufacturer's protocol.

• Assessment of Cell Viability:

  • After collecting the conditioned medium, assess the viability of the cells remaining in the plate using an MTT assay or other suitable method to ensure that the observed changes in Aβ levels are not due to cytotoxicity of ML345.

• Data Analysis:

  • Normalize the Aβ concentrations to the total protein content of the corresponding cell lysates or to the cell viability data.

  • Compare the normalized Aβ levels between the ML345-treated and vehicle control groups using appropriate statistical tests.

Conclusion

ML345 is an invaluable tool for elucidating the role of IDE in amyloid-beta degradation. Its high potency and selectivity allow for precise investigation of the consequences of IDE inhibition in both biochemical and cellular systems. The experimental protocols and workflows provided in this guide offer a framework for researchers to design and execute robust studies to further understand the intricate relationship between IDE, amyloid-beta, and the pathology of Alzheimer's disease. The provided quantitative data, while currently limited in scope, underscores the significant impact of IDE inhibition on Aβ metabolism and highlights the need for further research in this area.

References

• 1. benchchem.com [benchchem.com]
• 2. portlandpress.com [portlandpress.com]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. novamedline.com [novamedline.com]
• 5. Degradation of Alzheimer’s amyloid-β by a catalytically inactive insulin-degrading enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Revisiting APP secretases: an overview on the holistic effects of retinoic acid receptor stimulation in APP processing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The amyloid-beta forming tripeptide cleavage mechanism of γ-secretase | eLife [elifesciences.org]
• 8. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for ML345 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a versatile small molecule with demonstrated potent and selective inhibitory activity against two distinct and significant biological targets: the Insulin-Degrading Enzyme (IDE) and the NLRP3 inflammasome. As an IDE inhibitor, ML345 serves as a valuable tool for studying insulin (B600854) signaling pathways and holds potential for diabetes research.[1][2] Independently of its action on IDE, ML345 also functions as a highly potent and selective inhibitor of the NLRP3 inflammasome, a key mediator of inflammation, highlighting its therapeutic potential for a range of inflammatory diseases.[3]

These application notes provide detailed experimental protocols for the in vitro characterization of ML345 as both an IDE and an NLRP3 inflammasome inhibitor.

Quantitative Data Summary

The following table summarizes the key quantitative data for ML345 in in vitro assays.

Parameter	Target	Value	Assay Conditions	Reference
IC50	Insulin-Degrading Enzyme (IDE)	188 nM	Cell-free enzymatic assay	[1]
EC50	Insulin-Degrading Enzyme (IDE)	188 nM	Not specified	[4]
Solubility	-	0.4 µM	PBS, pH 7.4	[5]
Solubility	-	5.1 µM	DMEM + FBS	[5]

ML345 as an Insulin-Degrading Enzyme (IDE) Inhibitor

ML345 is a covalent but reversible inhibitor that specifically targets the cysteine residue Cys819 of the IDE, a zinc-metallopeptidase crucial for the degradation of insulin and other bioactive peptides.[2][5] Its inhibitory action leads to an enhancement of insulin signaling.[6]

Signaling Pathway of ML345 in IDE Inhibition

The inhibition of IDE by ML345 prevents the degradation of insulin, thereby prolonging its signaling cascade. This leads to downstream effects on key signaling nodes like AKT, MAPK, and mTOR.[6]

Caption: Signaling pathway of ML345 as an IDE inhibitor.

Experimental Protocols for IDE Inhibition

This protocol describes a proximity-based immunoassay to quantify the inhibitory effect of ML345 on IDE activity.

Materials:

• Recombinant wild-type IDE enzyme

• Insulin substrate

• Europium (Eu3+)-Cryptate labeled anti-insulin antibody

• XL665 labeled anti-insulin antibody

• ML345 compound

• Assay buffer

• 384-well low-volume plates

Procedure:

• Prepare a 10-point semi-logarithmic dilution series of ML345, starting from a nominal concentration of 100 µM.

• In a 384-well plate, add 10 µL of the IDE enzyme solution.

• Add the different concentrations of ML345 to the wells.

• Initiate the enzymatic reaction by adding the insulin substrate.

• Incubate the plate for the desired time at the optimal temperature for IDE activity.

• Stop the reaction and add the Eu3+-Cryptate and XL665 labeled antibodies.

• Incubate to allow for antibody binding.

• Read the plate on an HTRF-compatible reader and calculate the IC50 value.

This protocol aims to confirm the covalent binding of ML345 to a thiol-containing molecule.

Materials:

• ML345

• N-acetylcysteine

• Appropriate buffer

• Electrospray ionization-mass spectrometer (ESI-MS)

Procedure:

• Incubate ML345 with a large excess of N-acetylcysteine in a suitable buffer.

• Analyze the reaction mixture using ESI-MS.

• Look for the appearance of a new peak corresponding to the predicted mass of the ML345-N-acetylcysteine adduct (625.2 amu).[5]

This protocol determines if the inhibition of IDE by ML345 is reversible.

Materials:

• IDE enzyme

• ML345

• Reducing agents (e.g., ß-mercaptoethanol or dithiothreitol (B142953) - DTT)

• Substrate for IDE activity measurement

Procedure:

• Pre-incubate the IDE enzyme with ML345 to allow for inhibition.

• Measure the baseline inhibited IDE activity.

• Add a reducing agent (ß-mercaptoethanol or DTT) to the mixture.

• Incubate to allow for the potential reversal of inhibition.

• Measure the IDE activity again. An increase in activity indicates reversible inhibition.[5]

Caption: Experimental workflow for ML345 as an IDE inhibitor.

ML345 as an NLRP3 Inflammasome Inhibitor

ML345 has been identified as a potent and selective inhibitor of the NLRP3 inflammasome, acting independently of its IDE inhibitory function.[3] It effectively suppresses the canonical, non-canonical, and alternative pathways of NLRP3 inflammasome activation.[3] The mechanism involves non-covalent binding to NLRP3 at tyrosine 381 (Y381), which disrupts its crucial interaction with NEK7, thereby preventing the formation of the inflammasome complex.[3]

Signaling Pathway of ML345 in NLRP3 Inflammasome Inhibition

Caption: Signaling pathway of ML345 in NLRP3 inflammasome inhibition.

Experimental Protocols for NLRP3 Inflammasome Inhibition

This protocol describes a general method to assess the inhibitory effect of ML345 on NLRP3 inflammasome activation in vitro using immune cells like bone marrow-derived macrophages (BMDMs) or human peripheral blood mononuclear cells (PBMCs).

Materials:

• Primary immune cells (BMDMs or PBMCs)

• Cell culture medium (e.g., RPMI or DMEM)

• LPS (Lipopolysaccharide) for priming

• NLRP3 activators (e.g., ATP, Nigericin)

• ML345 compound

• ELISA kits for IL-1β and IL-18

• LDH cytotoxicity assay kit

Procedure:

• Cell Culture and Priming:

  • Plate the immune cells and allow them to adhere.

  • Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate NLRP3 and pro-IL-1β expression.

• Inhibition with ML345:

  • Pre-incubate the primed cells with various concentrations of ML345 for 1 hour.

• NLRP3 Activation:

  • Add an NLRP3 activator (e.g., 5 mM ATP for 30-60 minutes or 10 µM Nigericin for 1-2 hours).

• Sample Collection and Analysis:

  • Collect the cell culture supernatants.

  • Measure the levels of secreted IL-1β and IL-18 using ELISA.

  • Assess cell death (pyroptosis) by measuring LDH release.

• Data Analysis:

  • Determine the dose-dependent inhibition of cytokine release and cell death by ML345 to calculate its IC50 for NLRP3 inflammasome inhibition.

Caption: Experimental workflow for ML345 as an NLRP3 inhibitor.

Concluding Remarks

ML345 is a valuable chemical probe with dual inhibitory activities. The provided protocols offer a framework for the in vitro investigation of its effects on both the insulin signaling pathway through IDE inhibition and inflammatory responses via NLRP3 inflammasome inhibition. These studies will be crucial for further elucidating its therapeutic potential in metabolic and inflammatory diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML-345 - Immunomart [immunomart.com]
• 5. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of ML345 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE), with a reported IC50 of 188 nM.[1][2] It serves as a valuable pharmacological tool for research in areas such as diabetes and Alzheimer's disease, where IDE plays a crucial role.[3][4] More recently, ML345 has also been identified as a potent and selective inhibitor of the NLRP3 inflammasome, highlighting its potential in studying inflammatory diseases.[5] Proper preparation of a stock solution is the first critical step for ensuring accurate and reproducible experimental results. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for dissolving ML345.[1][2][3] These application notes provide a detailed protocol for the preparation, storage, and handling of ML345 stock solutions in DMSO.

Chemical and Physical Properties of ML345

A summary of the key chemical and physical properties of ML345 is provided in the table below.

Property	Value	Reference
Molecular Formula	C₂₁H₂₂FN₃O₅S₂	[1][3]
Molecular Weight	479.54 g/mol	[1]
Appearance	White to off-white solid	[1][2]
Purity	>98%	[6]
Solubility in DMSO	25 mg/mL (52.13 mM)	[1][2][7]
IC₅₀ (IDE)	188 nM	[1]

Experimental Protocol: Preparation of a 10 mM ML345 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML345 in anhydrous DMSO. This concentration is a common starting point for serial dilutions for in vitro assays.

Materials:

• ML345 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

• Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile pipette tips

Procedure:

• Pre-weighing Preparation: Before opening, allow the vial of ML345 powder to equilibrate to room temperature for at least 15-20 minutes to prevent condensation of atmospheric moisture.

• Weighing ML345: Carefully weigh out the desired amount of ML345 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.795 mg of ML345.

  • Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 479.54 g/mol = 4.795 mg

• Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the ML345 powder. For a 10 mM solution from 4.795 mg of ML345, add 1 mL of DMSO.

• Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.[1][7] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, amber, or foil-wrapped microcentrifuge tubes.[1][8] The volume of the aliquots should be based on the typical experimental needs.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

Note on DMSO: It is crucial to use anhydrous DMSO as hygroscopic DMSO can significantly impact the solubility of the product.[1][2] Use a fresh, unopened bottle of high-purity DMSO for the best results.[9]

Experimental Workflow

The following diagram illustrates the workflow for preparing the ML345 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. caymanchem.com [caymanchem.com]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.cn [medchemexpress.cn]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for ML345 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a versatile small molecule with dual inhibitory activity, making it a valuable tool for studying distinct cellular pathways. It has been identified as a potent and selective inhibitor of both the Insulin-Degrading Enzyme (IDE) and the NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome.[1][2][3][4] This document provides detailed application notes and protocols for determining and utilizing the optimal concentration of ML345 in cell-based assays targeting either IDE or the NLRP3 inflammasome.

Note on Dual Activity: It is crucial for researchers to be aware of ML345's dual targets. A recent study has shown that ML345's inhibition of the NLRP3 inflammasome is independent of its activity on IDE.[5][6] Therefore, when studying one pathway, it is essential to consider potential effects on the other and incorporate appropriate controls.

Quantitative Data Summary

The optimal concentration of ML345 is highly dependent on the specific cell type, assay readout, and the target being investigated. Below is a summary of reported concentrations and potencies for ML345 in various assays.

Target	Assay Type	Cell Line / System	Effective Concentration / IC50	Reference
NLRP3 Inflammasome	IL-1β & IL-18 Secretion	Bone Marrow-Derived Macrophages (BMDMs)	Dose-dependent inhibition	[5]
Caspase-1 Cleavage	Bone Marrow-Derived Macrophages (BMDMs)	Dose-dependent inhibition	[5]
LDH Release (Pyroptosis)	Bone Marrow-Derived Macrophages (BMDMs)	Dose-dependent reduction	[5]
Insulin-Degrading Enzyme (IDE)	Enzymatic Assay	Recombinant IDE	IC50 = 188 nM	[2]
Aβ Deposition	iPSC-derived neurons	10 µM	[7]
Proteome-wide Cysteine Reactivity	Soluble and membrane proteomes	Non-reactive ≤ 2.0 µM; Significantly reactive at 20 µM	[1]
General Cytotoxicity	Cell Viability	Various cell lines (e.g., HEK293T, melanoma)	Generally not cytotoxic at <12.5 µM	[8]

Signaling Pathway and Experimental Workflow Diagrams

NLRP3 Inflammasome Inhibition by ML345

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. portlandpress.com [portlandpress.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vivo Administration of ML345

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a versatile small molecule inhibitor with a dual mechanism of action, making it a valuable tool for in vivo research in multiple therapeutic areas. It has been identified as a potent and selective inhibitor of both the Insulin-Degrading Enzyme (IDE) and the NLRP3 (NOD-like receptor protein 3) inflammasome.[1][2][3] As an IDE inhibitor, ML345 holds potential for the study and development of therapeutics for type 2 diabetes by preventing the degradation of insulin (B600854) and thereby enhancing insulin signaling.[1] Concurrently, its ability to inhibit the NLRP3 inflammasome makes it a promising candidate for investigating and treating a wide range of inflammatory diseases, as it can mitigate the release of pro-inflammatory cytokines IL-1β and IL-18.[2][3]

This document provides detailed application notes and protocols for the in vivo administration of ML345, with a focus on its application as an NLRP3 inflammasome inhibitor in a murine model of systemic inflammation.

Data Presentation

Table 1: Summary of In Vivo Efficacy of ML345 in a Lipopolysaccharide (LPS)-Induced Systemic Inflammation Mouse Model

Administration Route	Dosage	Frequency	Vehicle	Model	Key Outcomes	Reference
Intraperitoneal (i.p.)	10 mg/kg	Daily	Not Specified	C57BL/6 mice with LPS-induced systemic inflammation and miscarriage	Significantly reduced serum and decidual IL-1β, IL-6, and TNF-α levels; protected against inflammation and miscarriage.	[4]

Note: The specific vehicle for in vivo administration was not detailed in the referenced study. A common vehicle for intraperitoneal injection of small molecules with limited aqueous solubility is a formulation of DMSO, PEG300, and Tween 80 in saline. Researchers should perform their own vehicle safety assessments.

Signaling Pathways

NLRP3 Inflammasome Activation and Inhibition by ML345

The activation of the NLRP3 inflammasome is a two-step process. The priming signal, typically from a pathogen-associated molecular pattern (PAMP) like LPS, leads to the upregulation of NLRP3 and pro-IL-1β expression via the NF-κB pathway. The activation signal, triggered by various stimuli such as ATP or nigericin, leads to the assembly of the NLRP3 inflammasome complex, activation of caspase-1, and subsequent maturation and secretion of IL-1β and IL-18. ML345 has been shown to directly bind to NLRP3, preventing its interaction with NEK7, a crucial step for inflammasome assembly.[3]

Caption: NLRP3 inflammasome signaling and ML345 inhibition.

Insulin Signaling and the Role of Insulin-Degrading Enzyme (IDE)

Insulin signaling is critical for glucose homeostasis. Insulin binds to its receptor, initiating a cascade that leads to the translocation of GLUT4 transporters to the cell membrane, facilitating glucose uptake. IDE is a key enzyme responsible for the degradation of insulin, thus terminating its signal. Inhibition of IDE by ML345 can prolong insulin's half-life and enhance its signaling effects.

Caption: Insulin signaling pathway and IDE inhibition by ML345.

Experimental Protocols

Protocol 1: In Vivo Evaluation of ML345 in a Murine Model of LPS-Induced Systemic Inflammation

This protocol is based on the reported in vivo use of ML345 and established methodologies for NLRP3 inhibitor evaluation.

1. Animal Model and Acclimation:

• Use 8-12 week old C57BL/6 mice.
• Acclimate animals for at least one week prior to the experiment.
• All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

2. Preparation of Reagents:

• ML345 Dosing Solution (1 mg/mL for a 10 mg/kg dose in a 25g mouse):
• Dissolve ML345 in a suitable vehicle. A commonly used vehicle for intraperitoneal injection of hydrophobic compounds is 5% DMSO, 40% PEG300, 5% Tween 80 in sterile saline.
• Note: The optimal vehicle should be determined by the researcher and tested for any intrinsic effects.
• Prepare the solution fresh on the day of the experiment.
• Lipopolysaccharide (LPS) Solution:
• Prepare a stock solution of LPS (from E. coli O111:B4) in sterile, pyrogen-free saline. The final dose will depend on the desired severity of the inflammatory response (e.g., 5-20 mg/kg).

3. Experimental Workflow:

Caption: Workflow for ML345 in vivo efficacy testing.

4. Administration Procedure:

• Administer ML345 (10 mg/kg) or vehicle control via intraperitoneal (i.p.) injection.
• After a pre-treatment period (e.g., 1-2 hours), inject the mice intraperitoneally with the desired dose of LPS.

5. Sample Collection and Processing:

• At predetermined time points (e.g., 2, 6, 24 hours) post-LPS challenge, collect blood via cardiac puncture into EDTA-coated tubes.
• Centrifuge the blood at 2000 x g for 15 minutes at 4°C to separate the plasma.
• Store plasma at -80°C until analysis.
• Tissues (e.g., liver, spleen, decidua in miscarriage models) can be collected for histopathological analysis or homogenization to measure tissue cytokine levels.

6. Endpoint Analysis:

• Measure the concentrations of pro-inflammatory cytokines (e.g., IL-1β, IL-6, TNF-α) in the plasma using commercially available ELISA kits.
• Perform histological examination of tissues to assess inflammation and tissue damage.

Disclaimer: The provided protocols are intended as a guideline. Researchers should optimize these protocols based on their specific experimental needs and the properties of their reagents. It is essential to conduct pilot studies to determine the optimal dosage, timing, and vehicle for ML345 in the specific animal model being used.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for ML345 in Insulin-Degrading Enzyme (IDE) Activity Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Insulin-degrading enzyme (IDE) is a zinc metalloprotease critically involved in the catabolism of several key polypeptide hormones and amyloidogenic peptides, including insulin, glucagon, and amyloid-beta (Aβ). Its role in the clearance of these substrates implicates it in the pathogenesis of type 2 diabetes and Alzheimer's disease. ML345 is a potent and selective small-molecule inhibitor of IDE.[1][2][3] It acts by targeting a specific cysteine residue, Cys819, within the enzyme.[4][5] These characteristics make ML345 a valuable pharmacological tool for studying the physiological and pathological roles of IDE and as a potential starting point for the development of therapeutic agents.

This document provides detailed protocols and application notes for utilizing ML345 in IDE activity inhibition assays, tailored for researchers in academic and industrial settings.

Data Presentation

The inhibitory potency of ML345 against IDE is summarized in the table below. This data is crucial for determining the appropriate concentration range for in vitro and cellular assays.

Compound	Target	IC50 (nM)	Assay Type	Source
ML345	Insulin-Degrading Enzyme (IDE)	188	Biochemical Assay	[1][2][3]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the mechanism by which ML345 inhibits IDE activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immunomart.com [immunomart.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Small Molecule Modulators in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the use of small molecule modulators in primary neuron cultures, with a specific clarification on the function of ML345 and an introduction to more direct modulators of neuronal excitability, such as G-protein-gated inwardly rectifying potassium (GIRK) channel activators. While the query specified ML345, current scientific literature identifies ML345 as a potent and selective inhibitor of the Insulin-Degrading Enzyme (IDE)[1][2]. Its primary mechanism of action in a neuronal context is related to the modulation of IDE substrates, such as insulin (B600854) and amyloid-beta, rather than the direct, acute modulation of neuronal firing[3][4][5].

For researchers interested in directly modulating neuronal excitability, a more common approach is the use of compounds that target ion channels. G-protein-gated inwardly rectifying potassium (GIRK) channels are key regulators of neuronal excitability, and their activation typically leads to membrane hyperpolarization and a decrease in neuronal firing[6][7][8][9]. This document will, therefore, provide detailed protocols for establishing primary neuron cultures and for the application and assessment of GIRK channel activators, such as ML297 and GiGA1, as exemplars for modulating neuronal activity.

Part 1: Understanding the Molecules

ML345: An Insulin-Degrading Enzyme (IDE) Inhibitor

ML345 is a small molecule that acts as a potent and selective inhibitor of the Insulin-Degrading Enzyme (IDE)[1][2]. IDE is a zinc-metalloprotease responsible for the degradation of several key peptides, including insulin and the amyloid-beta peptide, which is implicated in Alzheimer's disease[3][5]. In a neuronal context, inhibiting IDE with ML345 would be expected to increase the levels of these substrates. This could be a valuable tool for studying the roles of IDE in neuronal physiology and pathology, particularly in the context of neurodegenerative diseases[3][4]. However, it is not the primary tool for inducing acute changes in neuronal firing rates.

GIRK Channel Activators: Modulators of Neuronal Excitability

G-protein-gated inwardly rectifying potassium (GIRK) channels are crucial for inhibitory neurotransmission in the brain[6][7][8][9]. When activated, they allow potassium ions to flow out of the neuron, causing hyperpolarization of the cell membrane and making it less likely to fire an action potential[7][9]. Several small molecules have been identified that can directly activate GIRK channels, offering a powerful way to reduce neuronal excitability.

• ML297: A potent and selective activator of GIRK1-containing channels, which are the predominant form of GIRK channels in the brain (typically as GIRK1/2 heterotetramers)[10][11][12][13][14].

• GiGA1 (G-protein-independent GIRK channel activator 1): A selective activator of GIRK1/2 channels that acts independently of G-proteins[10][15][16][17].

The following table summarizes key quantitative data for these GIRK channel activators.

Compound	Target	EC50	Notes	Reference
ML297	GIRK1/2	~160 nM - 233 nM	Selective for GIRK1-containing channels. Brain penetrant and shows antiepileptic properties in mice.	[11][12][13][14]
GIRK1/4	~887 nM - 1.2 µM	Lower potency compared to GIRK1/2.	[13][18]
GIRK1/3	~914 nM	[13]
GiGA1	GIRK1/2	31 µM	G-protein-independent activator.	[15]

Part 2: Experimental Protocols

Protocol 1: Primary Neuron Culture

This protocol describes the preparation of primary cortical or hippocampal neurons from embryonic rodents (E18 rat or E15.5 mouse), adapted from several sources[19][20][21][22][23][24][25][26].

Materials:

• Dissection Medium: Hank's Balanced Salt Solution (HBSS) or Hibernate-A medium.

• Enzyme Digestion Solution: Papain (20 units/mL) or Trypsin (0.25%) in dissection medium. DNase I (100 µg/mL) should be added to prevent cell clumping.

• Enzyme Inhibitor Solution: Trypsin inhibitor or serum-containing medium.

• Plating Medium: Neurobasal medium supplemented with B-27 supplement, GlutaMAX, and Penicillin-Streptomycin. For initial plating, 5% heat-inactivated fetal bovine serum (FBS) can be included and then removed after cell attachment.

• Culture Substrate: Poly-D-lysine or Poly-L-ornithine coated plates or coverslips. Laminin can be used as an additional coating.

• Sterile dissection tools, conical tubes, pipettes, and a cell strainer (70 µm).

• Timed-pregnant rodent.

Procedure:

• Preparation of Cultureware:

  • Coat culture plates or coverslips with Poly-D-lysine (50 µg/mL) or Poly-L-ornithine (10 µg/mL) overnight at 37°C.

  • The following day, wash the coated surfaces three times with sterile water and allow them to dry.

• Dissection:

  • Euthanize the pregnant animal according to approved institutional guidelines.

  • Aseptically remove the uterine horns and transfer them to a sterile dish containing ice-cold dissection medium.

  • Remove the embryos and place them in a separate dish with fresh, cold dissection medium.

  • Isolate the brains from the embryos. For cortical cultures, dissect the cerebral cortices. For hippocampal cultures, dissect the hippocampi from the cortices[19].

• Dissociation:

  • Transfer the dissected tissue to a tube containing the enzyme digestion solution.

  • Incubate at 37°C for 15-30 minutes with gentle agitation every 5 minutes.

  • Stop the digestion by adding the enzyme inhibitor solution or serum-containing medium.

  • Gently triturate the tissue with a series of fire-polished Pasteur pipettes of decreasing tip diameter until a single-cell suspension is obtained[22].

  • Pass the cell suspension through a 70 µm cell strainer to remove any remaining clumps[24].

• Cell Plating and Culture:

  • Centrifuge the cell suspension at 200-300 x g for 5 minutes.

  • Resuspend the cell pellet in plating medium.

  • Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

  • Plate the neurons at the desired density (e.g., 5 x 10^4 cells/well for a 24-well plate) onto the prepared cultureware[24].

  • Incubate the cultures at 37°C in a humidified atmosphere with 5% CO2.

  • After 24 hours, replace half of the plating medium with fresh, serum-free culture medium.

  • Perform half-media changes every 3-4 days thereafter. Neurons are typically ready for experiments between 7 and 21 days in vitro (DIV).

Protocol 2: Application of GIRK Channel Activators

Stock Solution Preparation:

• Prepare a high-concentration stock solution (e.g., 10-100 mM) of the GIRK channel activator (ML297 or GiGA1) in DMSO.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Working Solution Preparation and Application:

• On the day of the experiment, thaw an aliquot of the stock solution.

• Prepare serial dilutions in the appropriate experimental buffer or culture medium to achieve the desired final concentrations. The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid solvent-induced effects.

• For acute experiments (e.g., electrophysiology, calcium imaging), the compound can be applied directly to the recording chamber via perfusion.

• For longer-term experiments, the compound can be added to the culture medium.

Protocol 3: Assessment of Neuronal Viability (MTT Assay)

This protocol is used to assess the cytotoxicity of the applied compound[27][28][29][30].

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well plate reader.

Procedure:

• Culture primary neurons in a 96-well plate.

• Treat the neurons with various concentrations of the GIRK channel activator for the desired duration (e.g., 24-48 hours). Include vehicle-only controls.

• After the treatment period, add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).

• Incubate the plate for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate overnight at 37°C in a humidified atmosphere.

• Measure the absorbance at a wavelength between 550 and 600 nm using a plate reader. The amount of color produced is proportional to the number of viable cells.

Protocol 4: Electrophysiological Recording (Whole-Cell Patch-Clamp)

This protocol allows for the direct measurement of the effects of GIRK channel activation on neuronal membrane potential and currents[31].

Materials:

• Patch-clamp rig with an amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling patch pipettes.

• Extracellular solution (e.g., containing in mM: 140 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4).

• Intracellular solution (e.g., containing in mM: 130 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, pH 7.2).

• Perfusion system for drug application.

Procedure:

• Transfer a coverslip with cultured neurons to the recording chamber on the microscope stage and perfuse with extracellular solution.

• Pull patch pipettes to a resistance of 3-6 MΩ when filled with intracellular solution.

• Under visual guidance, approach a neuron with the patch pipette and form a giga-ohm seal.

• Rupture the membrane to achieve the whole-cell configuration.

• In voltage-clamp mode, hold the neuron at a potential of -70 mV and record baseline current.

• Apply the GIRK channel activator via the perfusion system at various concentrations. Activation of GIRK channels will result in an outward potassium current.

• In current-clamp mode, record the resting membrane potential and action potential firing in response to current injections before and after drug application. GIRK channel activation will cause hyperpolarization and a decrease in firing frequency.

Protocol 5: Calcium Imaging

This protocol measures changes in intracellular calcium, which can be an indirect measure of neuronal activity[32][33][34][35][36].

Materials:

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM, Fura-2 AM) or genetically encoded calcium indicators (e.g., GCaMP).

• Fluorescence microscope with a camera and appropriate filter sets.

• Image acquisition and analysis software.

Procedure:

• Load the cultured neurons with the calcium indicator dye according to the manufacturer's instructions (e.g., incubate with Fluo-4 AM for 30-60 minutes at 37°C).

• Wash the cells to remove excess dye.

• Mount the coverslip on the microscope stage and perfuse with a suitable imaging buffer.

• Record baseline fluorescence (calcium activity).

• Apply the GIRK channel activator and continue to record fluorescence. A decrease in spontaneous calcium transients would be expected as a result of neuronal inhibition.

• Analyze the imaging data to quantify changes in the frequency and amplitude of calcium signals.

Part 3: Visualizations

Caption: Signaling pathway of GIRK channel activation.

Caption: Experimental workflow for using a GIRK activator.

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Inhibition of insulin-degrading enzyme in human neurons promotes amyloid-β deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of insulin-degrading enzyme in human neurons promotes amyloid-β deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Direct modulation of G protein-gated inwardly rectifying potassium (GIRK) channels [frontiersin.org]
• 7. Emerging concepts for G protein-gated inwardly rectifying potassium (GIRK) channels in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Behavioral and Genetic Evidence for GIRK Channels in the CNS: Role in Physiology, Pathophysiology, and Drug Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Neuronal G protein-gated K+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. ML 297 | Inward Rectifier Potassium (Kir) Channels | Tocris Bioscience [tocris.com]
• 14. ML297 (VU0456810), the First Potent and Selective Activator of the GIRK Potassium Channel, Displays Antiepileptic Properties in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. GiGA1 | GIRK1/2 activator | Probechem Biochemicals [probechem.com]
• 16. Identification of a G-Protein-Independent Activator of GIRK Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Identification of a G-Protein-Independent Activator of GIRK Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The small molecule GAT1508 activates brain-specific GIRK1/2 channel heteromers and facilitates conditioned fear extinction in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]
• 20. Primary hippocampal and cortical neuronal culture and transfection [protocols.io]
• 21. karger.com [karger.com]
• 22. apps.dtic.mil [apps.dtic.mil]
• 23. Culturing hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Primary Culture of Cortical Neurons [bio-protocol.org]
• 25. The Preparation of Primary Cortical Neuron Cultures and a Practical Application Using Immunofluorescent Cytochemistry | Springer Nature Experiments [experiments.springernature.com]
• 26. Generation of Functional Mouse Hippocampal Neurons [en.bio-protocol.org]
• 27. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Cell Viability Assay Service - Creative Biolabs [neuros.creative-biolabs.com]
• 29. Assessment of cell viability in primary neuronal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 31. Activation of heteromeric G protein-gated inward rectifier K+ channels overexpressed by adenovirus gene transfer inhibits the excitability of hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 32. A simple Ca2+-imaging approach to neural network analyses in cultured neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 34. biorxiv.org [biorxiv.org]
• 35. Frontiers | Cell Calcium Imaging as a Reliable Method to Study Neuron–Glial Circuits [frontiersin.org]
• 36. A simple and fast method to image calcium activity of neurons from intact dorsal root ganglia using fluorescent chemical Ca2+ indicators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: ML345 Treatment in Animal Models of Diabetes

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE), a zinc-metalloprotease responsible for the catabolism of insulin (B600854) and other bioactive peptides.[1] By inhibiting IDE, ML345 is postulated to increase the half-life of insulin, thereby enhancing insulin signaling and improving glycemic control. This makes it a promising therapeutic candidate for the treatment of type 2 diabetes.[1] Furthermore, recent studies have identified a dual mechanism of action for ML345, demonstrating its ability to also inhibit the NLRP3 inflammasome, a key mediator of inflammation implicated in the pathogenesis of diabetes and its complications.[2][3][4]

These application notes provide a comprehensive overview of the potential use of ML345 in preclinical animal models of diabetes, including detailed hypothetical experimental protocols and data presentation formats.

Mechanism of Action

ML345 exhibits a dual mechanism of action relevant to the treatment of diabetes:

• Inhibition of Insulin-Degrading Enzyme (IDE): ML345 covalently binds to a specific cysteine residue (Cys819) in the IDE active site, leading to its inhibition.[1] This prevents the degradation of insulin, leading to prolonged insulin signaling.

• Inhibition of NLRP3 Inflammasome: ML345 has been shown to be a potent and selective inhibitor of the NLRP3 inflammasome.[2][3][4] This action is independent of its IDE inhibitory activity and is thought to occur through the disruption of the NEK7-NLRP3 interaction, which is crucial for inflammasome assembly.[2][5] By inhibiting the NLRP3 inflammasome, ML345 can reduce the production of pro-inflammatory cytokines like IL-1β and IL-18, which are known to contribute to insulin resistance and beta-cell dysfunction.

Signaling Pathways

The dual actions of ML345 impact key signaling pathways involved in diabetes:

Insulin Signaling Pathway

NLRP3 Inflammasome Signaling Pathway

Hypothetical In Vivo Efficacy Data

While specific in vivo data for ML345 in diabetic animal models is not yet widely published, the following tables represent the expected outcomes based on its known mechanisms of action. These tables are intended to serve as templates for data presentation.

Table 1: Effect of ML345 on Blood Glucose and Insulin Levels in a Type 2 Diabetes Mouse Model

Treatment Group	Dose (mg/kg)	Fasting Blood Glucose (mg/dL)	Postprandial Blood Glucose (mg/dL)	Fasting Insulin (ng/mL)
Vehicle Control	-	250 ± 20	450 ± 30	1.5 ± 0.3
ML345	10	200 ± 15	380 ± 25	2.0 ± 0.4*
ML345	30	150 ± 10	300 ± 20	2.8 ± 0.5
Positive Control	-	160 ± 12	310 ± 18	2.5 ± 0.4

*p < 0.05, **p < 0.01 vs. Vehicle Control. Data are presented as mean ± SEM.

Table 2: Effect of ML345 on Inflammatory Markers in a Type 2 Diabetes Mouse Model

Treatment Group	Dose (mg/kg)	Serum IL-1β (pg/mL)	Pancreatic IL-1β (pg/mg tissue)
Vehicle Control	-	50 ± 5	150 ± 12
ML345	10	35 ± 4	110 ± 10
ML345	30	20 ± 3	70 ± 8
Positive Control	-	25 ± 3	80 ± 9

*p < 0.05, **p < 0.01 vs. Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocols

The following are detailed hypothetical protocols for evaluating the efficacy of ML345 in common animal models of diabetes.

Protocol 1: Induction of Type 2 Diabetes in Mice and Oral Glucose Tolerance Test (OGTT)

Objective: To evaluate the effect of ML345 on glucose tolerance in a diet-induced obesity (DIO) mouse model of type 2 diabetes.

Animal Model: C57BL/6J mice fed a high-fat diet (60% kcal from fat) for 12-16 weeks.

Materials:

• ML345

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• Positive control (e.g., Metformin)

• Glucose solution (2 g/kg body weight)

• Blood glucose monitoring system

Experimental Workflow:

Procedure:

• Induction of Diabetes: Male C57BL/6J mice (6-8 weeks old) are fed a high-fat diet for 12-16 weeks to induce obesity, insulin resistance, and hyperglycemia.

• Grouping: Mice are randomly assigned to treatment groups (n=8-10 per group): Vehicle control, ML345 (e.g., 10 and 30 mg/kg), and a positive control (e.g., Metformin, 200 mg/kg).

• Drug Administration: ML345, vehicle, or positive control is administered orally (p.o.) or via intraperitoneal (i.p.) injection 60 minutes prior to the glucose challenge.

• Fasting: After drug administration, mice are fasted for 6 hours.

• OGTT:

  • A baseline blood sample is taken from the tail vein (t=0).

  • Mice are administered a 2 g/kg glucose solution via oral gavage.

  • Blood glucose levels are measured at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Data Analysis: The area under the curve (AUC) for glucose is calculated for each group. Statistical significance is determined using an appropriate test (e.g., ANOVA followed by a post-hoc test).

Protocol 2: Assessment of Insulin Signaling and Inflammatory Markers

Objective: To determine the effect of ML345 on insulin signaling and inflammatory markers in the liver and adipose tissue of diabetic mice.

Animal Model: db/db mice, a genetic model of obesity and type 2 diabetes.

Materials:

• ML345

• Vehicle

• Insulin

• Reagents for Western blotting (antibodies against p-Akt, Akt, p-IR, IR, etc.)

• ELISA kits for IL-1β and other cytokines

• Tissue homogenization buffers

Experimental Workflow:

Procedure:

• Treatment: Male db/db mice (8-10 weeks old) are treated daily with ML345 (e.g., 10 or 30 mg/kg, p.o. or i.p.) or vehicle for 2-4 weeks.

• Insulin Challenge: On the final day of treatment, mice are fasted overnight. A final dose of ML345 or vehicle is administered. After 45 minutes, a subset of mice from each group is injected with insulin (10 U/kg, i.p.).

• Tissue Collection: 15 minutes after the insulin injection, all mice are euthanized, and liver and epididymal adipose tissue are collected and snap-frozen in liquid nitrogen.

• Western Blot Analysis: Tissue lysates are prepared and subjected to Western blotting to analyze the phosphorylation status of key insulin signaling proteins such as the insulin receptor (IR), IRS-1, and Akt.

• ELISA: Tissue homogenates are used to measure the levels of IL-1β and other relevant inflammatory cytokines using ELISA kits.

• Data Analysis: Densitometry is used to quantify Western blot bands. Statistical analysis is performed to compare treatment groups.

Conclusion

ML345 represents a novel therapeutic approach for type 2 diabetes with a dual mechanism of action targeting both insulin degradation and inflammation. The protocols and data presentation formats provided here offer a framework for the preclinical evaluation of ML345 and similar compounds in relevant animal models of diabetes. Further in vivo studies are warranted to fully elucidate the therapeutic potential of ML345.

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Long-Term Stability of ML345 in Cell Culture Media: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML345 is a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE), a key metalloprotease involved in the clearance of insulin (B600854) and other bioactive peptides.[1][2][3] Its use in in-vitro cell-based assays is crucial for understanding its therapeutic potential, particularly in the context of diabetes and neurodegenerative diseases.[1] However, the stability of small molecules in the complex milieu of cell culture media is a critical factor that can significantly impact the reproducibility and interpretation of experimental results. Degradation of the compound over the course of an experiment can lead to a decrease in its effective concentration, potentially resulting in an underestimation of its potency and efficacy.[4]

This document provides detailed application notes and protocols for assessing the long-term stability of ML345 in common cell culture media. It is designed to guide researchers in establishing robust experimental conditions and ensuring the reliability of their findings.

Chemical Properties and Potential for Degradation

ML345, with the chemical name 5-fluoro-2-[2-(4-morpholinyl)-5-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3(2H)-one, belongs to the benzisothiazolinone class of compounds.[2] While specific data on the degradation of ML345 in cell culture media is not extensively published, the stability of isothiazolinone derivatives can be influenced by several factors present in the culture environment.

Factors Potentially Influencing ML345 Stability:

• pH: The typical pH of cell culture media (7.2-7.4) may influence the hydrolytic stability of the benzisothiazolinone ring.[4]

• Media Components: Components in the media, such as amino acids with nucleophilic side chains (e.g., cysteine), could potentially react with the electrophilic core of ML345.[5][6] The presence of reducing agents, like glutathione (B108866) in RPMI-1640, might also impact stability.[7]

• Serum: Fetal Bovine Serum (FBS) contains a complex mixture of proteins, enzymes, and other small molecules. Serum proteins can bind to small molecules, which may either stabilize or destabilize the compound.[8]

• Temperature and CO₂: Standard cell culture conditions of 37°C and 5% CO₂ can accelerate chemical degradation reactions compared to storage at lower temperatures.[4]

• Light: Exposure to light can cause photodegradation of sensitive compounds.[4]

Quantitative Data Presentation

To ensure accurate and reproducible results, it is imperative to experimentally determine the stability of ML345 under the specific conditions of your cell-based assays. Below is a template table for summarizing the quantitative data obtained from a stability study.

Table 1: Hypothetical Stability of ML345 in Different Cell Culture Media at 37°C

Time (hours)	% Remaining in DMEM + 10% FBS (Mean ± SD)	% Remaining in RPMI-1640 + 10% FBS (Mean ± SD)	% Remaining in DMEM (serum-free) (Mean ± SD)	% Remaining in RPMI-1640 (serum-free) (Mean ± SD)
0	100 ± 2.1	100 ± 1.8	100 ± 2.5	100 ± 2.2
2	98.5 ± 3.0	97.2 ± 2.5	99.1 ± 1.9	98.5 ± 2.8
8	95.1 ± 2.8	92.8 ± 3.1	96.5 ± 2.4	94.3 ± 3.0
24	88.7 ± 3.5	85.4 ± 4.0	90.2 ± 3.3	88.1 ± 3.7
48	79.3 ± 4.1	75.1 ± 4.5	82.5 ± 3.9	79.9 ± 4.2
72	70.1 ± 4.8	65.8 ± 5.2	73.4 ± 4.4	71.0 ± 4.9

Note: This data is for illustrative purposes only. Actual stability must be determined experimentally.

Experimental Protocols

A robust assessment of ML345 stability in cell culture media can be achieved using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS). LC-MS/MS is generally preferred for its higher sensitivity and specificity in complex biological matrices.[4]

Protocol 1: Stability Assessment of ML345 in Cell Culture Media using LC-MS/MS

Objective: To quantify the concentration of ML345 in cell culture media over time under standard cell culture conditions.

Materials:

• ML345

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Cell culture media of interest (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Sterile, low-protein-binding microcentrifuge tubes or multi-well plates

• Incubator (37°C, 5% CO₂)

• LC-MS/MS system with a suitable C18 column

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Procedure:

• Preparation of Stock Solution:

  • Prepare a 10 mM stock solution of ML345 in DMSO.

  • Ensure complete dissolution. This stock solution should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Working Solutions:

  • Pre-warm the cell culture media (with and without FBS) to 37°C.

  • Prepare a working solution of ML345 by diluting the stock solution in the respective media to a final concentration relevant to your experiments (e.g., 10 µM).

  • Ensure the final DMSO concentration is low (typically ≤ 0.5%) and consistent across all samples.

• Incubation:

  • Dispense 1 mL of the ML345-containing media into triplicate wells of a 24-well plate or into sterile microcentrifuge tubes for each condition (e.g., DMEM + 10% FBS, RPMI-1640 + 10% FBS, and their serum-free counterparts).

  • Incubate the samples at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • At designated time points (e.g., 0, 2, 8, 24, 48, and 72 hours), collect a 100 µL aliquot from each replicate.

  • The 0-hour time point should be collected immediately after the addition of ML345 to the media.

• Sample Processing:

  • To precipitate proteins, add 200 µL of ice-cold acetonitrile to each 100 µL media sample.

  • Vortex briefly and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new set of tubes or a 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the concentration of ML345 in the processed samples using a validated LC-MS/MS method.

  • Example LC-MS/MS Parameters (to be optimized):

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: A suitable gradient from 5-95% B over several minutes.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

    • Mass Spectrometry: Operated in positive ion mode using Multiple Reaction Monitoring (MRM) for the specific mass transition of ML345.

• Data Analysis:

  • Calculate the peak area of ML345 at each time point.

  • Determine the percentage of ML345 remaining at each time point relative to the 0-hour time point using the following formula: % Remaining = (Peak Area at time 't' / Peak Area at time 0) * 100

  • Plot the percentage of ML345 remaining versus time for each condition.

Visualizations

Signaling Pathway of ML345 Action

ML345 inhibits the Insulin-Degrading Enzyme (IDE), thereby potentiating insulin signaling.

Caption: Insulin signaling pathway and the inhibitory action of ML345 on IDE.

Experimental Workflow for ML345 Stability Assessment

The following diagram outlines the key steps in the experimental protocol for determining the stability of ML345 in cell culture media.

Caption: Experimental workflow for determining ML345 stability in cell culture media.

References

• 1. researchgate.net [researchgate.net]
• 2. sciex.com [sciex.com]
• 3. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A targeted liquid chromatography mass spectrometry method for routine monitoring of cell culture media components for bioprocess development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Roswell Park Memorial Institute (RPMI) 1640 Medium | Thermo Fisher Scientific - US [thermofisher.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

ML345 solubility issues in aqueous buffer

This guide provides troubleshooting advice and frequently asked questions regarding the solubility of ML345, a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE).[1][2][3] It is designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: I just added ML345 powder to my aqueous buffer and it won't dissolve. What should I do?

A: ML345 has very low solubility in purely aqueous buffers like PBS (Phosphate-Buffered Saline).[4] Direct addition of the powder to aqueous solutions will likely result in precipitation. It is essential to first prepare a concentrated stock solution in an appropriate organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is highly recommended for this purpose.[1][5]

Q2: My ML345 precipitated after I diluted my DMSO stock into my aqueous buffer. Why did this happen and how can I fix it?

A: This is a common issue and can occur for several reasons:

• Exceeding Aqueous Solubility: Even when diluted from a DMSO stock, the final concentration of ML345 in the aqueous buffer may still be above its solubility limit. The solubility of ML345 in PBS at pH 7.4 is only 0.4 μM.[4]

• Buffer Composition: The components of your buffer can influence solubility. Ensure there are no components that might react with or reduce the solubility of ML345.

• Insufficient Mixing: The dilution must be mixed thoroughly and immediately to prevent localized high concentrations that can lead to precipitation.

• Solution: Try lowering the final concentration of ML345 in your working solution. You can also try adding a small amount of a co-solvent or using a buffer system that is known to improve the solubility of hydrophobic compounds, if compatible with your experimental setup.

Q3: Why is the solubility of ML345 higher in my cell culture medium (DMEM + FBS) than in PBS?

A: The solubility of ML345 is significantly higher in simulated assay buffers containing Fetal Bovine Serum (FBS), reaching up to 5.1 μM.[4] This is likely due to the presence of proteins, such as albumin, in the serum. These proteins can bind to ML345, effectively sequestering it and keeping it in solution.[4] This protein-binding effect is a key consideration for in-vitro assays.

Q4: Can I heat the solution to help dissolve the ML345 precipitate?

A: Heating is generally not recommended as it can degrade the compound or other critical components in your buffer or media. A better approach is to use sonication to help dissolve ML345 in the initial organic solvent stock solution.[1][5] For aqueous solutions, ensuring the final concentration is below the solubility limit is the most effective strategy.

Q5: How should I prepare a working solution of ML345 for a biological assay?

A: Please refer to the detailed "Protocol for Preparation of ML345 Working Solution" and the accompanying workflow diagram provided below for a step-by-step guide. The key is to start with a high-concentration DMSO stock and then perform a serial dilution into your final aqueous buffer.

Q6: What are the recommended storage conditions for ML345?

A: Proper storage is crucial for maintaining the integrity of ML345:

• Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1][2][5]

• In Solvent (e.g., DMSO): Prepare aliquots to avoid repeated freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3] ML345 is stable in DMSO solution at room temperature for at least 7 days.[4]

Quantitative Solubility Data

The solubility of ML345 varies significantly depending on the solvent and buffer composition. The data below is summarized for easy reference.

Solvent/Buffer System	Solubility	Concentration (mM)	Notes
Organic Solvents
DMSO	25 mg/mL	52.13 mM	Ultrasonic assistance may be needed. Use of newly opened, non-hygroscopic DMSO is recommended.[1][5]
DMF	5 mg/mL	10.43 mM
Aqueous & Mixed Buffers
PBS (pH 7.4)	~0.19 µg/mL	0.4 µM	Solubility is moderately low in standard phosphate (B84403) buffer.[4]
DMEM + FBS	~2.45 µg/mL	5.1 µM	The presence of fetal bovine serum significantly increases solubility.[4]
DMF:PBS (pH 7.2) (1:1)	0.5 mg/mL	1.04 mM	A 1:1 mixture with DMF greatly enhances aqueous solubility.[6]

Experimental Protocols

Protocol for Preparation of ML345 Working Solution

This protocol describes the recommended procedure for preparing a stock solution of ML345 in DMSO and subsequently diluting it to a final working concentration in an aqueous buffer for biological assays.

Materials:

• ML345 powder

• Anhydrous, high-purity DMSO (newly opened bottle recommended)

• Target aqueous buffer (e.g., PBS, cell culture medium)

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Sonicator bath

Procedure:

• Prepare High-Concentration Stock Solution (in DMSO): a. Allow the ML345 powder vial to equilibrate to room temperature before opening to prevent moisture condensation. b. Weigh the desired amount of ML345 powder and add the appropriate volume of high-purity DMSO to achieve a high concentration (e.g., 10-50 mM). Commercial vendors suggest a solubility of up to 25 mg/mL (52.13 mM) in DMSO.[1][5] c. Vortex the solution thoroughly. If insolubility persists, sonicate the vial in a bath sonicator for 5-10 minutes until the solution is clear. d. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store as recommended (-80°C or -20°C).

• Prepare Intermediate Dilution (Optional but Recommended): a. To avoid precipitation from adding a highly concentrated DMSO stock directly into an aqueous buffer, first prepare an intermediate dilution of your stock in pure DMSO or your final aqueous buffer.

• Prepare Final Working Solution: a. Rapidly pipette the required volume of the ML345 stock (or intermediate dilution) into your final aqueous buffer while vortexing or stirring the buffer. This ensures rapid dispersal and minimizes localized concentrations that can cause precipitation. b. Ensure the final concentration of ML345 in the aqueous buffer does not exceed its solubility limit (e.g., < 5.1 µM in media with FBS, and < 0.4 µM in PBS).[4] c. Also, ensure the final concentration of DMSO is compatible with your experimental system (typically ≤ 0.5%). d. Visually inspect the final solution for any signs of precipitation. If the solution appears cloudy, the concentration may be too high.

Visualizations

Logical & Experimental Workflows

Caption: Workflow for preparing an ML345 working solution.

Caption: Troubleshooting flowchart for ML345 precipitation issues.

Signaling Pathway

ML345 is an inhibitor of Insulin-Degrading Enzyme (IDE). IDE is a key protease responsible for the degradation of multiple peptide hormones, including insulin (B600854) and amyloid-beta (Aβ), a peptide implicated in Alzheimer's disease.[5][6] By inhibiting IDE, ML345 prevents the breakdown of these substrates, thereby prolonging their signaling effects.

Caption: Mechanism of action for ML345 on IDE substrates.

References

• 1. Insulin-Degrading Enzyme as a Downstream Target of Insulin Receptor Signaling Cascade: Implications for Alzheimer's Disease Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Insulin-degrading enzyme - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

ML345 Technical Support Center: Troubleshooting Precipitation in Media

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering precipitation issues with the IDE inhibitor, ML345, in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is ML345 and why is it used in research?

A1: ML345 is a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE) with an IC50 of 188 nM.[1] It is a valuable tool for studying the role of IDE in various biological processes, including insulin (B600854) signaling and the degradation of amyloid-beta, making it relevant for research in diabetes and Alzheimer's disease.[2] ML345 targets a specific cysteine residue (Cys819) in IDE, providing a defined mechanism of action.[3]

Q2: I observed a precipitate after adding my ML345 stock solution to my cell culture media. What are the common causes?

A2: Precipitation of ML345 in aqueous media is a common issue primarily due to its low aqueous solubility.[3] Several factors can contribute to this:

• High Final Concentration: The final concentration of ML345 in your experiment may exceed its solubility limit in the specific media being used.

• Rapid Dilution: Adding a concentrated DMSO stock of ML345 directly into a large volume of aqueous media can cause the compound to "crash out" of solution.[4]

• Low Media Temperature: Adding the compound to cold media can decrease its solubility.[4]

• Media Composition: While some media components like serum can aid solubility, interactions with salts or other components can sometimes lead to the formation of insoluble complexes.[4]

• High DMSO Concentration: While used for initial dissolution, a high final concentration of DMSO in the media can be toxic to cells and may not prevent precipitation upon significant dilution.[4]

Q3: Is it okay to filter the media to remove the ML345 precipitate?

A3: No, filtering the media after precipitation is not recommended. The precipitate is the compound of interest, and filtering it will remove an unknown amount of ML345, leading to an inaccurate final concentration and unreliable experimental results.[4] The best approach is to address the root cause of the precipitation.

Q4: How does serum in the media affect ML345 solubility?

A4: The presence of Fetal Bovine Serum (FBS) can significantly increase the solubility of ML345 in cell culture media.[3] Serum proteins, such as albumin, can bind to hydrophobic compounds and help keep them in solution.[4] However, this effect has its limits, and precipitation can still occur at high concentrations of ML345.[4]

Troubleshooting Guide

Issue: ML345 Precipitates Immediately Upon Addition to Media

This is a common observation when a concentrated stock solution of a hydrophobic compound is diluted in an aqueous buffer.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The desired final concentration of ML345 exceeds its solubility limit in the experimental media.	Lower the final working concentration of ML345. If a high concentration is necessary, consider using solubility-enhancing agents, but validate their compatibility with your assay.
Rapid Dilution from Concentrated Stock	The rapid change in solvent from DMSO to the aqueous media causes the compound to precipitate before it can be adequately dispersed.[4]	Perform a serial dilution. First, create an intermediate dilution of the ML345 stock in pre-warmed (37°C) media. Then, add this intermediate dilution to the final volume of media. Always add the compound solution to the media dropwise while gently vortexing.[4]
Low Temperature of Media	The solubility of many compounds, including ML345, is lower at colder temperatures.[4]	Always use pre-warmed (37°C) cell culture media for preparing your final working solution.[4]
High Final DMSO Concentration	While DMSO is an excellent solvent for ML345, high final concentrations can be detrimental to cells and may not prevent precipitation.[4]	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[4] This may necessitate preparing a more dilute initial stock solution.

Issue: ML345 Precipitates Over Time in the Incubator

Delayed precipitation can occur due to changes in the media's physicochemical properties or interactions with cellular components.

Potential Cause	Explanation	Recommended Solution
Media Instability	Changes in pH or evaporation of media components during incubation can alter the solubility of ML345.	Ensure proper incubator humidification to prevent evaporation.[5] Use freshly prepared media and monitor the pH of your culture.
Interaction with Media Components	ML345 may slowly interact with salts, amino acids, or other components in the media to form insoluble complexes.[4]	If possible, test a different basal media formulation to see if the issue persists.
Cellular Metabolism	Cellular metabolism could potentially alter the local environment, leading to precipitation.	While less common, consider the cell density and the duration of the experiment. Shorter incubation times may be necessary if this is suspected.

Quantitative Data Summary

The solubility of ML345 is highly dependent on the solvent and the presence of other solutes.

Solvent/Media	Solubility	Notes
DMSO	25 mg/mL (52.13 mM)	May require sonication for complete dissolution.[1]
DMSO	1 mg/mL	-
DMF	5 mg/mL	-
DMF:PBS (pH 7.2) (1:1)	0.5 mg/mL	-
PBS (pH 7.4)	0.4 µM	-
Simulated General Assay Buffer (DMEM + FBS)	5.1 µM	The presence of FBS significantly enhances solubility.[3]

Experimental Protocols

Protocol for Preparing ML345 Stock and Working Solutions

This protocol is designed to minimize the risk of ML345 precipitation in cell culture media.

Materials:

• ML345 powder

• High-quality, anhydrous DMSO

• Complete cell culture medium (with serum, if applicable)

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Prepare a Concentrated Stock Solution in DMSO:

  • Allow the ML345 powder to equilibrate to room temperature before opening the vial.

  • Prepare a 10 mM stock solution by dissolving the appropriate amount of ML345 in anhydrous DMSO.

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication in a water bath.[1]

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1]

• Prepare an Intermediate Dilution:

  • Pre-warm your complete cell culture medium to 37°C.

  • To minimize the risk of precipitation, first, create a lower concentration intermediate dilution (e.g., 100 µM or 10 µM) by adding a small volume of the concentrated DMSO stock to the pre-warmed medium.

• Prepare the Final Working Solution:

  • Add the required volume of the intermediate dilution to the final volume of pre-warmed cell culture medium while gently vortexing.

  • For example, to achieve a final concentration of 1 µM with 0.1% DMSO, you could add 10 µL of a 100 µM intermediate stock (prepared in media) to 990 µL of media.

Visualizations

Caption: Troubleshooting workflow for ML345 precipitation in media.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

Optimizing ML345 Concentration to Avoid Cytotoxicity: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for optimizing the experimental concentration of ML345, a potent and selective inhibitor of the NLRP3 inflammasome and insulin-degrading enzyme (IDE), to minimize cytotoxicity and ensure reliable experimental outcomes. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual diagrams of relevant pathways and workflows.

Troubleshooting Guide: ML345-Induced Cytotoxicity

Unexpected cytotoxicity can be a significant hurdle in experimental studies. This guide provides insights into potential causes and solutions for cytotoxicity observed when using ML345.

Problem	Potential Cause	Recommended Solution
High cell death observed even at low ML345 concentrations.	Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds.	Perform a dose-response curve for each new cell line to determine the optimal non-toxic concentration range. Start with a broad range (e.g., 0.1 µM to 50 µM).
Solvent Toxicity: The solvent used to dissolve ML345 (commonly DMSO) can be toxic to cells at higher concentrations.	Ensure the final solvent concentration in the culture medium is minimal and non-toxic (typically ≤ 0.1%). Always include a vehicle-only control in your experiments.
Compound Instability: Degradation of the compound could lead to the formation of toxic byproducts.	Prepare fresh stock solutions of ML345 regularly and store them appropriately as recommended by the supplier. Avoid repeated freeze-thaw cycles.
Inconsistent cytotoxicity results between experiments.	Variability in Cell Culture Conditions: Factors such as cell passage number, confluence, and media composition can influence cellular responses.	Maintain consistent cell culture practices. Use cells within a defined passage number range and seed them at a consistent density for all experiments.
Inaccurate Pipetting: Errors in pipetting can lead to incorrect final concentrations of ML345.	Calibrate pipettes regularly and use appropriate pipetting techniques to ensure accuracy, especially when preparing serial dilutions.
Discrepancy between expected inhibitory effects and observed cytotoxicity.	Off-Target Effects: At higher concentrations, ML345 may interact with unintended cellular targets, leading to cytotoxicity.	Use the lowest effective concentration of ML345 that achieves the desired biological effect to minimize the risk of off-target effects.
Assay Interference: The compound may interfere with the chemistry of the cytotoxicity assay itself.	Run appropriate controls, such as a cell-free assay with ML345, to check for any direct interference with the assay reagents.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for ML345 in in vitro experiments?

Based on available data, ML345 has shown low cytotoxicity in some cell lines, with a reported EC50 greater than 10 µM in HEK cells. However, this can vary significantly between cell types. It is recommended to start with a concentration range of 1-10 µM for initial experiments and perform a dose-response study to determine the optimal concentration for your specific cell line and experimental conditions.

Q2: How can I determine the optimal, non-toxic concentration of ML345 for my specific cell line?

A dose-response experiment is the most effective way to determine the optimal concentration. This involves treating your cells with a range of ML345 concentrations (e.g., a serial dilution from 0.1 µM to 50 µM) and then assessing cell viability using a standard cytotoxicity assay like the MTT or LDH assay. The goal is to identify a concentration that produces the desired biological effect (e.g., NLRP3 inhibition) without causing significant cell death.

Q3: What are the primary mechanisms of action for ML345?

ML345 has two known primary mechanisms of action. It is a potent and selective inhibitor of the NLRP3 inflammasome, acting independently of its other known activity.[1] It achieves this by disrupting the interaction between NLRP3 and NEK7, a crucial step in inflammasome assembly.[1] ML345 is also known as a small-molecule inhibitor of the insulin-degrading enzyme (IDE).[2][3]

Q4: Can ML345 cause apoptosis or necrosis?

The mode of cell death (apoptosis or necrosis) induced by a compound is often concentration-dependent. To determine the specific mechanism of cytotoxicity for ML345 in your cell line, it is recommended to use assays that can distinguish between these two processes, such as Annexin V/PI staining followed by flow cytometry.

Data on ML345 Concentration and Cytotoxicity

While extensive public data on the cytotoxicity of ML345 across a wide range of cell lines is limited, the following table summarizes key considerations and provides a starting point for experimental design.

Parameter	Reported Value / Recommendation	Cell Line(s)	Citation
Cytotoxicity (EC50)	> 10 µM	HEK	[2]
Recommended Starting Concentration Range	1 - 10 µM	General	-
Solvent (and recommended final concentration)	DMSO (≤ 0.1%)	General	-
Key Factors Influencing Cytotoxicity	Cell line type, cell density, incubation time, solvent concentration	General	-

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[4] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• Cells of interest

• Complete culture medium

• ML345 stock solution

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of ML345 in culture medium. Remove the medium from the wells and add 100 µL of the diluted ML345 solutions. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Calculate cell viability as a percentage of the untreated control.

LDH Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells.[5]

Materials:

• Cells of interest

• Complete culture medium

• ML345 stock solution

• 96-well flat-bottom plates

• LDH cytotoxicity assay kit (follow manufacturer’s instructions)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells.

• LDH Reaction: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate. Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature for the time specified in the kit protocol, protected from light. Measure the absorbance at the recommended wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity according to the kit's instructions, using the spontaneous and maximum release controls for normalization.

Visualizing Experimental Design and Cellular Pathways

To aid in experimental design and understanding the mechanisms of ML345, the following diagrams are provided.

Caption: Experimental workflow for optimizing ML345 concentration.

Caption: Simplified signaling pathways modulated by ML345.

References

• 1. AID 1055920 - Cytotoxicity against human MRC5 cells after 48 hrs by MTT assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Figure 9, NCI-60 panel: Dose response growth inhibition curves for ML246 in 60 cancer cell lines - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

potential off-target effects of ML345 in experiments

This guide provides troubleshooting assistance and answers to frequently asked questions for researchers utilizing ML345. It specifically addresses potential off-target effects and unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why are my experimental results with ML345 inconsistent or unexpected?

A1: A primary source of confusion arises from the fact that the designation "ML345" has been used for at least two distinct small molecules with different biological targets. It is critical to verify the intended target of the specific compound you have purchased by checking the CAS number and supplier information.

• ML345 as an NLRP3 Inflammasome Inhibitor: This molecule potently and selectively inhibits the NLRP3 inflammasome.[1] Its mechanism is independent of Insulin-Degrading Enzyme (IDE) activity.[1]

• ML345 as an Insulin-Degrading Enzyme (IDE) Inhibitor: This molecule is a potent inhibitor of IDE, targeting a specific cysteine residue (Cys819).[2][3]

Unexpected results often stem from researchers using the IDE inhibitor while intending to study NLRP3, or vice versa. The workflow below can help diagnose this issue.

Caption: Troubleshooting workflow for unexpected ML345 results.

Q2: I am using ML345 as an NLRP3 inhibitor. What are the potential off-target effects?

A2: While the NLRP3-targeted version of ML345 is reported to be highly selective against other inflammasomes, the existence of a potent IDE inhibitor with the same name is the most significant concern.[1] If your experimental system has active IDE, unintended inhibition could confound your results.

• Potential Off-Target: Insulin-Degrading Enzyme (IDE).

• Implication: If you observe effects on insulin signaling or the degradation of other IDE substrates (like amyloid-beta), it may be an off-target effect.

• Recommendation: Use a structurally unrelated NLRP3 inhibitor as a control to confirm that the observed phenotype is due to NLRP3 inhibition.

Q3: I am using ML345 as an IDE inhibitor. What are the potential off-target effects?

A3: The IDE inhibitor ML345 was reported to have 10-fold selectivity for IDE over other enzymes with reactive cysteine residues.[4] However, the primary concern is the potential for unintended effects on the NLRP3 inflammasome, given the existence of an NLRP3 inhibitor with the same name.

• Potential Off-Target: NLRP3 Inflammasome.

• Implication: If you observe unexpected anti-inflammatory effects or changes in cytokine release (e.g., IL-1β), you may be inadvertently inhibiting the NLRP3 inflammasome.

• Recommendation: Measure markers of inflammasome activation. Use a structurally different IDE inhibitor to validate that your observations are tied to IDE inhibition.

Q4: How can I design control experiments to validate my findings with ML345?

A4: A robust set of controls is essential to ensure your results are due to the intended on-target activity.

• Positive Control: Ensure your assay is working. For NLRP3 studies, use a known activator like nigericin. For IDE studies, use recombinant IDE and a known substrate.

• Negative Control: A vehicle-only control (e.g., DMSO) is mandatory to rule out solvent effects.

• Orthogonal Confirmation: Use a second, structurally distinct inhibitor for your target (e.g., MCC950 for NLRP3) to see if it recapitulates the phenotype.

• Rescue Experiment: If possible, overexpressing the target protein (e.g., IDE) might rescue the inhibitory effect of ML345, confirming on-target engagement.

Caption: Key experimental controls for validating ML345 activity.

Quantitative Data Summary

The following tables summarize the reported potency and selectivity for the two versions of ML345.

Table 1: On-Target Potency of ML345

Compound Version	Target	Reported Potency (IC₅₀)	Reference
IDE Inhibitor	Insulin-Degrading Enzyme (IDE)	188 nM	[5][6]
NLRP3 Inhibitor	NLRP3 Inflammasome	Potent inhibitor (specific IC₅₀ not cited in search results)	[1]

Table 2: Known Selectivity Profile

Compound Version	Selectivity Information	Reference
IDE Inhibitor	Demonstrates 10-fold selectivity for IDE over a panel of enzymes with reactive cysteine residues.	[4]
NLRP3 Inhibitor	Effectively suppresses canonical, non-canonical, and alternative NLRP3 pathways without affecting other tested inflammasomes.	[1]

Key Experimental Protocols & Signaling Pathways

NLRP3 Inflammasome Signaling and ML345 Inhibition

The canonical NLRP3 inflammasome pathway involves two signals: a priming signal (e.g., LPS) and an activation signal (e.g., nigericin). ML345 intervenes by binding to NLRP3, which prevents its interaction with NEK7 and subsequent inflammasome assembly.[1]

Caption: NLRP3 inflammasome activation pathway and the inhibitory action of ML345.

Protocol 1: General Method for Assessing NLRP3 Inflammasome Activation

This protocol provides a general workflow for using ML345 to inhibit NLRP3 activation in macrophages. Concentrations and timing should be optimized for your specific cell type and experimental conditions.

• Cell Culture: Plate bone marrow-derived macrophages (BMDMs) or a similar cell line (e.g., THP-1) in appropriate media and allow them to adhere.

• Priming (Signal 1): Prime the cells with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to induce the expression of NLRP3 and pro-IL-1β.

• Inhibitor Pre-treatment: Remove the LPS-containing media. Add fresh media containing ML345 at the desired concentration (e.g., 10 nM - 10 µM) or vehicle control (DMSO). Incubate for 1 hour.

• Activation (Signal 2): Add an NLRP3 activator, such as Nigericin (e.g., 10 µM), to the wells. Incubate for 1-2 hours.

• Sample Collection:

  • Carefully collect the cell culture supernatant to measure secreted proteins.

  • Lyse the remaining cells to collect cell lysates for protein analysis.

• Endpoint Analysis:

  • ELISA: Measure the concentration of secreted IL-1β in the supernatant. A significant reduction in the ML345-treated group compared to the vehicle control indicates NLRP3 inhibition.

  • Western Blot: Analyze cell lysates for cleaved Caspase-1 (p20 subunit) and the supernatant for secreted IL-1β.

Protocol 2: General Method for Biochemical IDE Inhibition Assay

This protocol outlines a cell-free fluorescence polarization (FP) assay to measure the direct inhibitory activity of ML345 on IDE.

• Reagents and Materials:

  • Recombinant human IDE.

  • A fluorescently labeled IDE substrate (e.g., a short peptide).

  • Assay Buffer (e.g., Tris-based buffer at physiological pH).

  • ML345 and control compounds dissolved in DMSO.

  • 384-well, low-volume, black plates.

  • A plate reader capable of measuring fluorescence polarization.

• Assay Procedure:

  • Prepare a dilution series of ML345 in DMSO, then dilute further into the assay buffer.

  • In the assay plate, add recombinant IDE (e.g., final concentration of 2 nM) and the ML345 dilutions.

  • Incubate for 15-30 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the fluorescently labeled substrate.

  • Incubate the reaction for a set time (e.g., 60 minutes) at 37°C. The progress of the reaction should be within the linear range.

• Data Acquisition:

  • Stop the reaction (optional, depending on the assay kinetics).

  • Measure the fluorescence polarization of each well. As IDE cleaves the fluorescent substrate, the smaller peptide fragment tumbles more rapidly in solution, leading to a decrease in polarization.

• Data Analysis:

  • Plot the FP signal against the logarithm of the ML345 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of ML345 required to inhibit 50% of IDE activity.

References

• 1. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML-345 - Immunomart [immunomart.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. immunomart.com [immunomart.com]

ML345 In Vivo Stability Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo stability of ML345.

Frequently Asked Questions (FAQs)

Q1: What is ML345 and what are its primary molecular targets?

A1: ML345 is a small molecule that has been identified as a potent inhibitor of two distinct targets:

• Insulin-Degrading Enzyme (IDE): ML345 was initially developed as a selective inhibitor of IDE, a zinc-metalloprotease involved in the degradation of insulin (B600854) and other bioactive peptides.[1][2] It targets a specific cysteine residue (Cys819) within the enzyme.[1]

• NLRP3 Inflammasome: More recently, ML345 has been characterized as a potent and selective inhibitor of the NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome.[3] Its mechanism of action in this context is independent of its IDE inhibitory activity and involves binding to NLRP3 to prevent the formation of the inflammasome complex.[3]

Q2: Is there any available data on the in vitro stability of ML345?

A2: Yes, the initial probe report for ML345 provides some key in vitro stability metrics. The compound is reported to be stable in phosphate-buffered saline (PBS) with a half-life significantly greater than 48 hours.[4] In the presence of excess glutathione, a tripeptide that can participate in metabolic conjugation, the half-life of ML345 is approximately 7.5 hours.[4] The compound is also stable in DMSO solution at room temperature for at least 7 days.[4]

Q3: What is known about the in vivo stability and tolerability of ML345?

A3: While specific pharmacokinetic parameters such as in vivo half-life and clearance are not publicly available, recent studies have demonstrated that ML345 is active and well-tolerated in animal models.[3] It has been used effectively in mouse models of NLRP3-associated disorders, where it markedly alleviates inflammatory responses.[3] This suggests that ML345 possesses sufficient in vivo stability to reach its target and exert a pharmacological effect.

Q4: What are the main challenges I might face regarding the in vivo stability of ML345?

A4: The primary challenges related to the in vivo stability of ML345 likely stem from its physicochemical properties and potential for metabolic degradation. Key issues could include:

• Low Aqueous Solubility: The original probe report notes that ML345 has low solubility in PBS (0.4 µM), which can limit its absorption and bioavailability when administered in simple aqueous vehicles.[4]

• Metabolic Instability: While the core structure of ML345 was designed to be resistant to rapid oxidative metabolism, in vivo metabolic pathways can be complex and may involve conjugation or other enzymatic processes that lead to rapid clearance.[2]

• High Protein Binding: The observation that ML345's solubility is significantly higher in the presence of fetal bovine serum (FBS) suggests it may have high plasma protein binding.[4] While this can sometimes protect a compound from rapid metabolism, it can also limit the free fraction available to engage the target.

Troubleshooting Guide

Issue 1: Poor or inconsistent efficacy in in vivo experiments.

This could be a result of suboptimal in vivo exposure due to poor stability or formulation.

Possible Cause	Troubleshooting/Optimization Strategy
Poor Bioavailability due to Low Solubility	Develop an appropriate formulation to enhance solubility and absorption. Options include using co-solvents (e.g., DMSO, PEG400), creating a suspension with vehicles like 0.5% carboxymethylcellulose (CMC), or exploring more advanced formulations such as lipid-based delivery systems or nanoparticles.[5]
Rapid Metabolism or Clearance	Consider altering the route of administration. For initial studies, intravenous (IV) administration can bypass first-pass metabolism and provide a clearer picture of the compound's intrinsic stability. If oral administration is required, medicinal chemistry efforts to modify metabolically liable sites could be necessary.
Suboptimal Dosing Regimen	If the compound has a short half-life, a single daily dose may not be sufficient to maintain therapeutic concentrations. Consider more frequent dosing or the use of controlled-release formulations.

Issue 2: Difficulty in preparing a suitable formulation for in vivo administration.

The low aqueous solubility of ML345 can make it challenging to prepare a homogenous and stable formulation for dosing.

Possible Cause	Troubleshooting/Optimization Strategy
Compound Precipitation in Aqueous Vehicle	Increase the viscosity of the vehicle by using suspending agents like CMC or methylcellulose. Micronizing the compound to reduce particle size can also improve suspension stability.
Use of High Concentrations of Organic Solvents	High concentrations of solvents like DMSO can be toxic to animals. Aim to use the lowest effective concentration of the co-solvent and consider alternative, less toxic excipients such as cyclodextrins to improve solubility.

Data Summary

The following table summarizes the available stability and solubility data for ML345.

Parameter	Value	Conditions	Reference
In Vitro Half-life (PBS)	>> 48 hours	10 µM in PBS, pH 7.4, room temperature	[4]
In Vitro Half-life (Glutathione)	~7.5 hours	In the presence of 50 µM glutathione	[4]
Solubility (PBS)	0.4 µM	pH 7.4	[4]
Solubility (DMEM + FBS)	5.1 µM	Simulated general assay buffer	[4]

Key Experimental Protocols

Protocol 1: Assessment of In Vivo Pharmacokinetics of ML345

This protocol outlines a general procedure for determining the pharmacokinetic profile of ML345 in a rodent model.

1. Animal Model:

• Species: C57BL/6 mice or Sprague-Dawley rats.

• Group size: n = 3-5 animals per time point or per group for serial sampling.

2. Formulation and Dosing:

• Formulation: Prepare ML345 in a suitable vehicle (e.g., 10% DMSO, 40% PEG400, 50% saline for IV; 0.5% CMC in water for oral gavage).

• Dose: Select a dose based on in vitro potency and reported in vivo efficacy studies (e.g., 10-50 mg/kg).

• Administration: Administer via intravenous (IV) bolus and oral gavage (PO) to determine both clearance and oral bioavailability.

3. Sample Collection:

• Collect blood samples at multiple time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Use a sparse sampling or serial bleeding technique as appropriate for the animal model.[6]

• Process blood to plasma by centrifugation and store at -80°C until analysis.

4. Bioanalysis:

• Develop and validate a sensitive bioanalytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify ML345 concentrations in plasma.

5. Data Analysis:

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters including:

  • Half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Area under the curve (AUC)

  • Maximum concentration (Cmax)

  • Time to maximum concentration (Tmax)

  • Oral bioavailability (%F)

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Inhibition of Insulin Degradation by ML345.

Caption: ML345 Inhibition of the NLRP3 Inflammasome Pathway.

Caption: Experimental Workflow for In Vivo Stability Assessment.

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improving Stability Enhances In Vivo Efficacy of a PCSK9 Inhibitory Peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

ML345 Technical Support Center: Troubleshooting Degradation in Long-Term Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers utilizing ML345 in long-term cell culture experiments. ML345 is a potent small-molecule inhibitor of both Insulin-Degrading Enzyme (IDE) and the NLRP3 inflammasome, making it a valuable tool in diabetes, Alzheimer's disease, and inflammation research. However, its stability in long-term cell culture can be a concern, potentially impacting experimental outcomes. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges and ensure the reliability and reproducibility of your results.

Troubleshooting Guide: ML345 Degradation

Unexpected or inconsistent results in long-term experiments with ML345 can often be attributed to its degradation. This guide provides a structured approach to identifying and resolving these issues.

Observed Problem	Potential Cause	Recommended Solution
Gradual loss of expected biological effect over time (e.g., diminishing inhibition of insulin (B600854) degradation or NLRP3-mediated cytokine release).	Degradation of ML345 in the cell culture medium. ML345 is known to be susceptible to degradation by thiols, such as glutathione, which are present in cell culture environments. Its half-life can be significantly reduced from over 48 hours in PBS to approximately 7.5 hours in the presence of excess thiols.	1. Replenish ML345 with every media change. For long-term experiments, it is crucial to add fresh ML345 each time the culture medium is replaced to maintain a consistent effective concentration. 2. Increase the frequency of media changes. For rapidly growing or metabolically active cells that may produce higher levels of extracellular thiols, consider changing the media and replenishing ML345 every 24-48 hours. 3. Perform a time-course experiment. To determine the optimal replenishment schedule for your specific cell line and culture conditions, measure the biological effect of ML345 at various time points after a single dose.
Inconsistent results between replicate experiments.	Variability in ML345 stability due to differences in cell density or metabolic activity. Higher cell densities can lead to faster depletion of nutrients and accumulation of metabolic byproducts, including thiols, which can accelerate ML345 degradation.	1. Standardize cell seeding density. Ensure that all experiments are initiated with the same number of cells per well or flask. 2. Monitor cell confluency. Subculture cells at a consistent confluency to maintain similar metabolic states between experiments. 3. Use a lower cell density. If feasible for your experimental design, using a lower cell density can help to reduce the concentration of extracellular thiols.
Complete lack of ML345 activity, even at the start of the experiment.	Improper storage or handling of ML345 stock solutions. ML345 is stable in DMSO for at least 7 days at room temperature, but repeated freeze-thaw cycles or prolonged storage at inappropriate temperatures can lead to degradation.	1. Prepare fresh stock solutions. If in doubt about the integrity of your stock solution, prepare a fresh one from powder. 2. Aliquot stock solutions. To avoid multiple freeze-thaw cycles, aliquot your ML345 stock solution into single-use volumes and store them at -20°C or -80°C. 3. Confirm compound identity and purity. If problems persist, consider analytical validation of your ML345 stock.
Unexpected cellular toxicity or off-target effects.	Accumulation of ML345 degradation products. The byproducts of ML345 degradation may have their own biological activities, which could confound experimental results.	1. Monitor ML345 concentration over time. Use analytical methods such as HPLC or LC-MS to measure the concentration of ML345 in your cell culture supernatant at different time points. This can help to correlate the loss of the parent compound with any observed off-target effects. 2. Characterize degradation products. If significant degradation is confirmed, further analysis by mass spectrometry can help to identify the degradation products and assess their potential impact.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of ML345 degradation in cell culture?

A1: The primary known mechanism of ML345 degradation in a biological context is its reaction with free thiols. ML345 contains a thiol-reactive moiety that makes it susceptible to modification by molecules like glutathione, which is abundant in the intracellular and, to some extent, the extracellular environment of cell cultures. This reaction alters the structure of ML345 and reduces its ability to bind to its targets, IDE and NLRP3.

Q2: How stable is ML345 in different types of cell culture media?

Q3: How often should I replenish ML345 in my long-term cell culture experiment?

A3: For multi-day experiments, it is recommended to replenish ML345 with every media change. A common practice for long-term treatments is to change the media and re-add the compound every 2 to 3 days.[2] However, the optimal frequency can depend on your specific cell line's growth rate and metabolic activity. For rapidly proliferating or highly metabolic cell lines, a more frequent replenishment schedule (e.g., every 24 hours) may be necessary to maintain a stable concentration of active ML345.

Q4: How can I monitor the stability of ML345 in my own experimental setup?

A4: To empirically determine the stability of ML345 in your specific cell culture conditions, you can perform a time-course experiment and analyze the concentration of the compound in the culture supernatant over time using analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][5] This will provide a precise degradation profile and help you to establish an evidence-based replenishment schedule.

Q5: Are there any alternatives to ML345 with better stability for long-term studies?

A5: For IDE inhibition, other small molecule inhibitors have been developed, though their stability in long-term culture would also need to be considered. For NLRP3 inflammasome inhibition, a number of other inhibitors exist, such as MCC950 and Dapansutrile, which may have different stability profiles. The choice of an alternative compound should be guided by the specific experimental needs and a thorough review of the literature for its stability and selectivity.

Data on ML345 Stability and Solubility

Parameter	Condition	Value	Reference
Half-life	In PBS at room temperature	>> 48 hours	[6]
Half-life	In the presence of 10-fold excess glutathione	~7.5 hours	[6]
Stability in DMSO	At 23°C	Stable for 7 days	[6]
Solubility	In PBS (pH 7.4)	0.4 µM	[1]
Solubility	In DMEM + FBS	5.1 µM	[1]

Experimental Protocols

Protocol for Long-Term ML345 Treatment in Adherent Cell Culture

This protocol provides a general framework for treating adherent cells with ML345 for periods longer than 48 hours, with a focus on mitigating compound degradation.

Materials:

• Adherent cells of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and antibiotics as required for the cell line

• ML345 powder and anhydrous DMSO for stock solution preparation

• Sterile, nuclease-free microcentrifuge tubes

• Standard cell culture flasks or plates

• Phosphate-buffered saline (PBS)

Procedure:

• Preparation of ML345 Stock Solution:

  • Prepare a high-concentration stock solution of ML345 (e.g., 10 mM) in anhydrous DMSO.

  • Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

• Cell Seeding:

  • Seed the adherent cells in the desired culture vessel (e.g., 6-well plate, T-25 flask) at a density that will not lead to over-confluency during the treatment period.

  • Allow the cells to adhere and recover for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Initiation of ML345 Treatment:

  • On the day of treatment, thaw a fresh aliquot of the ML345 stock solution.

  • Dilute the stock solution to the desired final working concentration in fresh, pre-warmed complete cell culture medium. Ensure the final DMSO concentration is non-toxic (typically ≤ 0.1%).

  • Remove the old medium from the cells and replace it with the ML345-containing medium. Include a vehicle control (medium with the same concentration of DMSO).

• Maintenance and Replenishment during Long-Term Culture:

  • Every 48-72 hours (or more frequently for rapidly growing cells), perform a complete media change.

  • Aspirate the spent medium containing the degraded ML345.

  • Wash the cells once with sterile PBS to remove any residual medium and cellular debris.

  • Add fresh, pre-warmed complete medium containing the freshly diluted ML345 at the desired final concentration.

  • If cells reach confluency during the experiment and require passaging, trypsinize and re-plate the cells at a lower density in fresh medium containing ML345.

• Endpoint Analysis:

  • At the end of the treatment period, harvest the cells or supernatant for your desired downstream analysis (e.g., Western blot, ELISA, qPCR).

Protocol for Monitoring ML345 Stability in Cell Culture

This protocol outlines a method to determine the stability of ML345 in your specific experimental conditions using HPLC or LC-MS.

Materials:

• Complete cell culture medium used for your experiments

• ML345 stock solution

• Sterile, low-adhesion microcentrifuge tubes

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS system

Procedure:

• Preparation of Working Solution:

  • Prepare a working solution of ML345 in your complete cell culture medium at the final concentration used in your experiments.

• Time-Course Incubation:

  • Aliquot the working solution into sterile, low-adhesion tubes for each time point (e.g., 0, 2, 8, 24, 48, 72 hours).

  • The "0 hour" sample should be immediately processed or frozen at -80°C.

  • Incubate the remaining samples at 37°C in a 5% CO₂ incubator for their respective durations.

• Sample Collection and Storage:

  • At each designated time point, remove the respective sample from the incubator and immediately freeze it at -80°C to halt any further degradation.

• Sample Analysis:

  • Once all time points are collected, thaw the samples.

  • Analyze the concentration of ML345 in each sample using a validated HPLC or LC-MS method.

• Data Analysis:

  • Calculate the percentage of ML345 remaining at each time point relative to the 0-hour sample.

  • Plot the percentage of the remaining compound against time to determine the stability profile and half-life in your specific cell culture medium.

Visualizations

Caption: Workflow for long-term ML345 cell culture experiments.

Caption: ML345 inhibits both IDE and NLRP3 inflammasome pathways.

Caption: A logical approach to troubleshooting ML345 degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. labmartgh.com [labmartgh.com]

Technical Support Center: Mitigating Autofluorescence in Cellular Assays

This guide provides troubleshooting advice and answers to frequently asked questions regarding the identification and mitigation of autofluorescence in fluorescence-based assays.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and what causes it in cell-based assays?

Autofluorescence is the natural emission of light by biological materials when they are excited by light, which can interfere with the detection of specific fluorescent signals from your probes or labels.[1] This background fluorescence can mask the intended signal, leading to reduced sensitivity and inaccurate measurements.[1]

Common sources of autofluorescence include:

• Endogenous Cellular Components: Molecules like NADH, riboflavin, collagen, and elastin (B1584352) naturally fluoresce, often in the blue to green spectrum.[2][3] Lipofuscin, a granular pigment that accumulates in aging cells, is a particularly strong source of autofluorescence across a broad spectrum.[4][5][6]

• Cell Culture Media: Many standard media contain components like phenol (B47542) red and riboflavin, which are fluorescent.[1][3] Fetal Bovine Serum (FBS) is also a known contributor to background fluorescence.[1][3]

• Fixation Methods: Aldehyde fixatives, such as formalin and glutaraldehyde, can induce fluorescence by reacting with amine groups in tissues and cells.[2][7]

Q2: How can I determine if autofluorescence is impacting my experimental results?

The most effective way to assess the level of autofluorescence is to include an unstained control sample in your experiment.[1][2][7][8] This control should be prepared and processed in the exact same way as your experimental samples but without the addition of any fluorescent labels or antibodies.[1][7] By imaging this unstained control using the same settings as your stained samples, you can visualize the baseline fluorescence level originating from the sample itself.[1]

Q3: Can ML345 be used to mitigate autofluorescence?

Current scientific literature does not support the use of ML345 as an agent for mitigating autofluorescence. ML345 is characterized as a small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE).[9] Its documented mechanism of action and scientific applications are related to the inhibition of this specific enzyme and not to the quenching of fluorescence.[9] Researchers experiencing issues with autofluorescence should consider established methods and reagents specifically designed for this purpose.

Troubleshooting Guide

Problem: My signal-to-noise ratio is low, and the background is too high across all channels.

This common issue often points to significant autofluorescence. The following troubleshooting flowchart and suggestions can help diagnose and resolve the problem.

Caption: A decision tree for troubleshooting high background signals in fluorescence assays.

Q4: My autofluorescence is still high. What specific steps can I take?

1. Optimize Your Fluorophore Selection Autofluorescence is often strongest in the blue and green regions of the spectrum (350–550 nm).[2]

• Solution: Whenever possible, choose fluorophores that emit in the red or far-red spectral regions (e.g., those with emission >600 nm).[2][3][10] This simple change can often significantly improve your signal-to-noise ratio.

2. Change Your Fixation Method Aldehyde fixatives are a known source of autofluorescence.[2][7]

• Solution: Consider replacing aldehyde-based fixatives with organic solvents like ice-cold methanol (B129727) or ethanol.[2][7] If aldehydes are necessary, try reducing the concentration or fixation time.[2] You can also treat samples with a reducing agent like sodium borohydride (B1222165) after fixation, though its effectiveness can vary.[2][5][11]

3. Use a Chemical Quenching Reagent Several commercial and chemical reagents are available to quench autofluorescence, particularly from lipofuscin.

• Solution: Reagents like Sudan Black B or TrueBlack® can effectively reduce autofluorescence.[4][6][12] TrueBlack® is often preferred as it introduces less background fluorescence in the far-red channels compared to Sudan Black B.[6][13]

4. Modify Your Cell Culture and Imaging Media Standard culture media can be a significant source of background fluorescence.

• Solution: For live-cell imaging, switch to a phenol red-free medium.[1][3] If possible, also reduce the concentration of FBS or use a specialized low-fluorescence medium (e.g., FluoroBrite) during imaging.[1][3] For fixed cells, performing the final imaging steps in Phosphate-Buffered Saline (PBS) can reduce background from residual media components.[3]

Source of Autofluorescence	Mitigation Strategy	Typical Wavelengths Affected	Notes
Endogenous Molecules (NADH, Collagen, Elastin)	Use red/far-red fluorophores (e.g., Alexa Fluor 647, Cy5).[2][10]	Blue-Green (~450-550 nm)	This is often the simplest and most effective first step.
Lipofuscin	Treat with a chemical quencher like TrueBlack® or Sudan Black B.[4][5][6]	Broad Spectrum (Blue to Far-Red)	Essential for working with aged tissues, such as brain or retina.[4][5]
Aldehyde Fixatives	Use cold methanol/ethanol fixation instead.[2][7] Treat with sodium borohydride post-fixation.[2]	Blue-Green	Methanol fixation is not suitable for all antigens.
Cell Culture Medium (Phenol Red, FBS)	Use phenol red-free medium for imaging.[1][3] Reduce FBS concentration or wash with PBS before imaging.[1][3]	Green-Yellow	Especially critical for live-cell imaging and high-content screening.
Red Blood Cells	Perfuse tissue with PBS prior to fixation to remove blood.[2][11]	Broad Spectrum	Important for tissue samples to avoid heme-related autofluorescence.

Experimental Protocols

Protocol: Immunofluorescence Staining with Autofluorescence Quenching

This protocol provides a general workflow for immunofluorescence staining of fixed, cultured cells, incorporating a step to reduce autofluorescence using a chemical quencher.

Caption: A generalized workflow for immunofluorescence incorporating an autofluorescence quenching step.

Detailed Steps:

• Cell Culture: Plate cells on sterile glass coverslips in a multi-well plate and culture until they reach the desired confluency.

• Fixation:

  • Gently aspirate the culture medium.

  • Wash cells twice with PBS.

  • Fix cells by adding 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature OR ice-cold 100% methanol for 10 minutes at -20°C.

• Permeabilization (for intracellular targets):

  • Wash three times with PBS.

  • If using PFA fixation, permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Autofluorescence Quenching (Pre-staining method):

  • This protocol is based on the TrueBlack® pre-treatment method.[13]

  • Rinse samples in PBS.

  • Prepare 1X TrueBlack® solution by diluting the 20X stock 1:20 in 70% ethanol.[5]

  • Incubate the fixed cells in the 1X TrueBlack® solution for 30 seconds at room temperature.[13]

  • Wash three times with PBS.

• Blocking:

  • Incubate cells in a blocking buffer (e.g., 1% BSA or 5% normal goat serum in PBS) for 1 hour at room temperature to prevent non-specific antibody binding.[8]

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Incubate the cells with the primary antibody solution overnight at 4°C or for 1-2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash cells three times with PBS.

  • Dilute the fluorophore-conjugated secondary antibody in blocking buffer. Protect from light.

  • Incubate for 1 hour at room temperature, protected from light.

• Nuclear Counterstaining and Mounting:

  • Wash cells three times with PBS.

  • Incubate with a nuclear stain like DAPI (e.g., 300 nM in PBS) for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.[8]

• Imaging:

  • Allow the mounting medium to cure as per the manufacturer's instructions.

  • Image using a fluorescence microscope with appropriate laser lines and emission filters for your chosen fluorophores. Always include your unstained and secondary-only controls when setting acquisition parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. biotium.com [biotium.com]
• 5. genetargetsolutionsshop.com.au [genetargetsolutionsshop.com.au]
• 6. biotium.com [biotium.com]
• 7. southernbiotech.com [southernbiotech.com]
• 8. biotium.com [biotium.com]
• 9. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. oraclebio.com [oraclebio.com]
• 11. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 12. researchgate.net [researchgate.net]
• 13. biotium.com [biotium.com]

ML345 Technical Support Center: Troubleshooting Inconsistent Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential inconsistencies encountered during experiments with ML345.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ML345?

ML345 was initially identified as a potent and selective small-molecule inhibitor of the insulin-degrading enzyme (IDE), with an IC50 of 188 nM.[1] It targets a specific cysteine residue (Cys819) within IDE.[2] More recent research has demonstrated that ML345 also functions as a highly potent and selective inhibitor of the NLRP3 inflammasome.[3] This action is independent of its IDE inhibitory activity and occurs through binding to NLRP3 and disrupting its interaction with NEK7, which is crucial for inflammasome assembly.[3]

Q2: I am seeing variable IC50 values for ML345 in my IDE inhibition assays. What could be the cause?

Inconsistent IC50 values can arise from several factors. Refer to the troubleshooting guide below for a detailed checklist, but common culprits include:

• Compound Stability and Storage: Ensure ML345 is stored correctly. Stock solutions are stable for up to 6 months at -80°C and for 1 month at -20°C.[1]

• Assay Conditions: The inhibitory activity of ML345 can be sensitive to assay buffer components, pH, and incubation times. Adherence to a consistent and validated protocol is critical.

• Enzyme Concentration: Using a final enzyme concentration at or near the EC80 is recommended for optimal assay performance.[4]

• Substrate Quality: The purity and concentration of the substrate (e.g., FRET1) can significantly impact results.[4]

Q3: Can ML345 affect other proteins besides IDE and NLRP3?

While ML345 is described as selective, its mechanism of targeting a cysteine residue means it could potentially interact with other cysteine-containing proteins, especially at higher concentrations.[2][4] It is recommended to perform counter-screens or use control compounds to verify that the observed effects are specific to the target of interest.

Q4: How should I prepare my ML345 stock solutions?

ML345 is stable in DMSO solution at room temperature for at least 7 days.[4] For long-term storage, prepare concentrated stock solutions in DMSO and store them in aliquots at -80°C to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide for Inconsistent Results

This guide provides a systematic approach to identifying and resolving common issues that may lead to inconsistent experimental outcomes with ML345.

Problem Area 1: Compound Integrity and Handling

Potential Issue	What to Check	Recommended Action
Degraded Compound	Purity of the compound lot.	Verify the purity of your ML345 lot, which should be >98%.[5] If in doubt, obtain a fresh supply from a reputable vendor.
Improper Storage	Storage conditions of stock solutions and dry powder.	Store dry powder as recommended by the supplier. For stock solutions, adhere to the storage guidelines: -80°C for up to 6 months, -20°C for up to 1 month.[1] Avoid multiple freeze-thaw cycles.
Solubility Issues	Appearance of precipitates in stock solutions or assay wells.	Ensure the final concentration of DMSO is consistent across experiments and does not exceed recommended levels (e.g., 1%).[4] If solubility is a concern, sonication may help.

Problem Area 2: Assay and Experimental Conditions

Potential Issue	What to Check	Recommended Action
Assay Artifacts	Interference with the detection method (e.g., fluorescence).	Run control experiments without the enzyme to check if ML345 interferes with the assay signal. A QFRET fluorescence artifact assay can be employed to rule out interference with fluorescence-based readouts.[4]
Variable Incubation Times	Inconsistent pre-incubation or reaction times.	Standardize all incubation times as per a validated protocol. While ML345's potency in cell-based assays is reported to be independent of incubation time, this may not hold true for all experimental setups.[4]
Redox Environment	Presence of reducing or oxidizing agents in the buffer.	As ML345 targets a cysteine residue, the redox state of the assay environment can influence its activity. Maintain a consistent and controlled redox environment.
Cell Line Variability	Differences in cell passage number, confluency, or health.	Use cells within a consistent passage number range and ensure they are healthy and at a consistent confluency at the time of the experiment.

Experimental Protocols

Biochemical Assay for IDE Inhibition (Adapted from published protocols)[4]

• Reagent Preparation:

  • Assay Buffer (Buffer A): 50 mM HEPES, 100 mM NaCl, 10 mM MgCl2, 0.1% BSA, pH 7.4.

  • Recombinant IDE: Prepare a working solution in Buffer A.

  • FRET1 Substrate: Prepare a working solution in Buffer A.

  • ML345: Prepare serial dilutions in DMSO.

• Assay Procedure (384-well format):

  • Dispense 10 µL of recombinant IDE (to a final concentration of 1 nM, i.e., EC80) into each well. For control wells, dispense 10 µL of Buffer A.

  • Add 10 µL of the ML345 serial dilutions (or DMSO for high control wells) to the appropriate wells, resulting in a final DMSO concentration of 1%.

  • Initiate the reaction by adding 10 µL of the FRET1 substrate (to a final concentration of 1 µM).

  • Monitor the reaction kinetics by measuring the fluorescence signal at appropriate excitation and emission wavelengths over time.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of ML345 relative to the high (DMSO) and low (no enzyme) controls.

  • Plot the percent inhibition versus the log of the ML345 concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.

Visualizations

Caption: Workflow for IDE Inhibition Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Figure 4, HPLC Spectrum of ML345 at various wavelengths; purity >98% - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: ML345 Dosage Adjustment for Different Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing ML345, a potent and selective inhibitor of the NLRP3 inflammasome and Insulin-Degrading Enzyme (IDE). This guide offers troubleshooting advice and frequently asked questions to facilitate the seamless integration of ML345 into various experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ML345?

A1: ML345 has a dual mechanism of action. It is a potent and selective inhibitor of the NLRP3 inflammasome, acting by disrupting the crucial interaction between NLRP3 and NEK7, which is essential for inflammasome complex formation[1]. Additionally, ML345 is known to be a small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE), targeting a specific cysteine residue (Cys819) in the enzyme[1].

Q2: How do I determine the optimal starting concentration of ML345 for my specific cell line?

A2: The optimal concentration of ML345 is cell-line dependent. A good starting point is to perform a dose-response experiment. Based on published data, effective concentrations for NLRP3 inflammasome inhibition in bone marrow-derived macrophages (BMDMs) are in the nanomolar to low micromolar range[1]. For IDE inhibition, the reported IC50 is 188 nM[1]. We recommend starting with a broad range of concentrations (e.g., 10 nM to 10 µM) to determine the optimal dose for your experimental setup.

Q3: ML345 is not showing the expected inhibitory effect. What are the possible reasons?

A3: Several factors could contribute to a lack of efficacy.

• Suboptimal Cell Priming: For NLRP3 inflammasome inhibition, proper priming of the cells (e.g., with LPS) is crucial for the expression of pro-IL-1β and NLRP3. Ensure your priming step is effective.

• Incorrect Activation Signal: Following priming, a second signal (e.g., Nigericin, ATP) is required to activate the NLRP3 inflammasome. Verify that your activator is potent and used at the correct concentration.

• Cell Line Variability: Different cell lines exhibit varying sensitivities to ML345. It is essential to perform a dose-response curve for each new cell line.

• Compound Stability: Ensure that the ML345 stock solution is properly stored and that fresh dilutions are made for each experiment.

Q4: I am observing significant cytotoxicity in my experiments. How can I mitigate this?

A4: Cytotoxicity can be a concern at higher concentrations.

• Perform a Cytotoxicity Assay: It is crucial to determine the cytotoxic profile of ML345 in your specific cell line using an assay such as the MTT or LDH release assay.

• Lower the Concentration: Based on the cytotoxicity assay, reduce the concentration of ML345 to a non-toxic range that still provides the desired inhibitory effect.

• Reduce Incubation Time: Shortening the incubation time with ML345 may reduce cytotoxicity while still allowing for effective inhibition.

Quantitative Data Summary

The following table summarizes the effective concentrations of ML345 for NLRP3 inflammasome inhibition in different immune cell types. This data should be used as a starting point for optimizing the dosage for your specific experimental conditions.

Cell Line/Type	Target Pathway	Effective Concentration (IC50)	Notes
Bone Marrow-Derived Macrophages (BMDMs)	NLRP3 Inflammasome (IL-1β Release)	197.7 nM	Full suppression of NLRP3 inflammasome activation observed at 1 µM.[1]
THP-1 (human monocytic cell line)	NLRP3 Inflammasome	Dose-dependent inhibition observed.	Optimal concentration should be determined via dose-response experiment.[1]
Human Peripheral Blood Mononuclear Cells (PBMCs)	NLRP3 Inflammasome	Dose-dependent inhibition observed.	Optimal concentration should be determined via dose-response experiment.[1]
General	Insulin-Degrading Enzyme (IDE)	188 nM	This is a general IC50 value for IDE inhibition and may vary between cell lines.[1]

Experimental Protocols

Protocol 1: Determining the Optimal ML345 Dosage using a Dose-Response Curve and Cytotoxicity Assay

This protocol outlines the steps to identify the optimal, non-toxic concentration of ML345 for a specific cell line.

Materials:

• Target cell line

• Complete cell culture medium

• ML345 stock solution (in DMSO)

• 96-well plates

• MTT reagent (or other viability assay reagent)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Serial Dilutions: Prepare serial dilutions of ML345 in complete culture medium. It is recommended to start with a high concentration (e.g., 10 µM) and perform 1:2 or 1:3 dilutions. Include a vehicle control (DMSO) at the same final concentration as the highest ML345 dose.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of ML345.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Viability Assay: At the end of the incubation, perform a cell viability assay (e.g., MTT assay) according to the manufacturer's protocol.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader. Plot the cell viability (%) against the log of the ML345 concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability). The optimal working concentration should be well below the cytotoxic range.

Protocol 2: In Vitro NLRP3 Inflammasome Inhibition Assay

This protocol describes how to assess the inhibitory effect of ML345 on NLRP3 inflammasome activation.

Materials:

• Immune cells (e.g., BMDMs, THP-1 cells, PBMCs)

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• NLRP3 activator (e.g., Nigericin, ATP)

• ML345

• ELISA kit for IL-1β

Procedure:

• Cell Seeding: Seed cells in a suitable culture plate. For THP-1 cells, differentiation with PMA (e.g., 100 nM for 4 hours) may be required to obtain macrophage-like cells.

• Priming (Signal 1): Prime the cells with LPS (e.g., 50 ng/mL for BMDMs and PBMCs, 200 ng/mL for differentiated THP-1 cells) for 3-4 hours to induce the expression of pro-IL-1β and NLRP3.

• Inhibitor Treatment: Pre-treat the primed cells with various concentrations of ML345 for 30-60 minutes.

• Activation (Signal 2): Stimulate the cells with an NLRP3 activator (e.g., 5 µM Nigericin for 30-60 minutes) to induce inflammasome assembly and IL-1β secretion.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatants.

• IL-1β Measurement: Quantify the concentration of secreted IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the IL-1β concentration against the ML345 concentration to determine the inhibitory effect and calculate the IC50 value.

Visualizations

Caption: Workflow for determining the optimal dosage of ML345.

Caption: The NLRP3 inflammasome signaling pathway and the inhibitory action of ML345.

References

• 1. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: The Impact of Serum Proteins on ML345 Activity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of serum proteins on the activity of ML345.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of ML345?

A1: While initially identified as a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme (IDE) with an IC50 of 188 nM, more recent research has established that ML345 is also a highly potent and selective inhibitor of the NLRP3 inflammasome.[1][2][3][4][5] A 2025 study demonstrated that ML345's inhibition of the NLRP3 inflammasome is independent of its activity on IDE.[1][2] This dual activity is a critical consideration for experimental design and data interpretation.

Q2: How do serum proteins in my cell culture medium affect the activity of ML345?

A2: Serum proteins, primarily albumin, can bind to small molecule inhibitors like ML345. This binding sequesters the compound, reducing the free concentration of ML345 available to interact with its target (NLRP3 or IDE) in your cells. This phenomenon is known as the "serum shift" and results in a higher apparent IC50 value (a rightward shift in the dose-response curve), indicating reduced potency in the presence of serum.

Q3: Is there quantitative data on the plasma protein binding of ML345?

A3: Currently, there is no publicly available quantitative data specifying the exact percentage of ML345 that binds to plasma proteins or the precise magnitude of the IC50 shift for its NLRP3 or IDE inhibitory activity in the presence of serum. One early report on its IDE inhibitory activity noted that the presence of Fetal Bovine Serum (FBS) increased its solubility, which could be an indication of protein binding, but this was not directly measured.

Q4: How can I experimentally determine the impact of serum proteins on my ML345 experiments?

A4: To quantify the effect of serum proteins, you can perform an IC50 shift assay. This involves generating dose-response curves for ML345 in your experimental system with varying concentrations of serum (e.g., 0%, 2%, 10% FBS) or purified bovine serum albumin (BSA). A significant rightward shift in the IC50 value with increasing serum concentration will confirm and quantify the impact of protein binding. For a more precise measurement of the fraction of unbound drug, a plasma protein binding assay using equilibrium dialysis or ultrafiltration is recommended.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or lower than expected ML345 activity in cell-based assays compared to biochemical assays.	Serum Protein Binding: The presence of serum in your cell culture medium is likely binding to ML345, reducing its effective concentration.	1. Perform a Serum Titration: Conduct your experiment with a range of serum concentrations to understand the sensitivity of your assay to serum effects. 2. Use Serum-Free or Low-Serum Media: If your cell line can be maintained in serum-free or low-serum conditions for the duration of the experiment, this will minimize the impact of protein binding. 3. Increase ML345 Concentration: If serum is required, you may need to increase the concentration of ML345 to achieve the desired biological effect, based on the IC50 shift you observe.
High variability in results between experiments.	Inconsistent Serum Lots: Different batches of serum can have varying protein compositions, leading to batch-to-batch variability in the extent of ML345 binding.	1. Use a Single Lot of Serum: For a series of related experiments, use the same lot of FBS to ensure consistency. 2. Pre-screen Serum Lots: If possible, pre-screen several lots of serum for their effect on ML345 activity and choose a lot that provides consistent results.
Precipitation of ML345 in media containing serum.	Poor Solubility and Protein Interaction: While serum proteins can sometimes increase the solubility of compounds, complex interactions can also lead to precipitation, especially at higher concentrations.	1. Prepare Fresh Dilutions: Always prepare fresh working dilutions of ML345 for each experiment. 2. Pre-warm Media: Ensure that the serum-containing media is at 37°C before adding ML345. 3. Gentle Mixing: Mix the ML345 into the media gently by inversion rather than vigorous vortexing.

Quantitative Data Summary

As specific quantitative data for ML345 serum protein binding is not available in the literature, the following table provides a template for how to present such data once it has been determined experimentally.

Assay Condition	ML345 IC50 (NLRP3 Inhibition)	ML345 IC50 (IDE Inhibition)	Fold Shift
Biochemical Assay (Serum-Free)	e.g., 50 nM	e.g., 188 nM	N/A
Cell-Based Assay (10% FBS)	To be determined	To be determined	To be determined

Parameter	Value
Plasma Protein Binding (%)	To be determined
Fraction Unbound (fu)	To be determined

Experimental Protocols

Protocol 1: IC50 Shift Assay for ML345 in the Presence of Serum

Objective: To determine the effect of serum proteins on the potency of ML345 in a cell-based assay.

Materials:

• ML345 stock solution (e.g., 10 mM in DMSO)

• Cell line of interest (e.g., macrophages for NLRP3 activity)

• Cell culture medium

• Fetal Bovine Serum (FBS)

• Assay-specific reagents (e.g., LPS and Nigericin for NLRP3 activation)

• 96-well cell culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Prepare Serum Conditions: Prepare media with different concentrations of FBS (e.g., 0%, 1%, 5%, 10%).

• Prepare ML345 Dilutions: Prepare a serial dilution of ML345 in each of the serum-containing media.

• Compound Treatment: Remove the old media from the cells and add the ML345 dilutions. Incubate for a pre-determined time (e.g., 1 hour).

• Assay Stimulation: Add the stimulating agent (e.g., LPS followed by Nigericin for NLRP3 activation).

• Readout: After the appropriate incubation time, measure the desired readout (e.g., IL-1β levels in the supernatant by ELISA for NLRP3 activity).

• Data Analysis: Plot the dose-response curves for each serum concentration and calculate the IC50 values. The fold shift in IC50 can be calculated as (IC50 with serum) / (IC50 without serum).

Protocol 2: Plasma Protein Binding Assay by Equilibrium Dialysis

Objective: To determine the fraction of ML345 that is unbound to plasma proteins.

Materials:

• ML345

• Plasma (human, mouse, or rat)

• Phosphate-buffered saline (PBS), pH 7.4

• Equilibrium dialysis device (e.g., RED device)

• LC-MS/MS system for analysis

Procedure:

• Prepare ML345 Spiked Plasma: Spike ML345 into the plasma at a known concentration.

• Set up Dialysis Unit: Add the ML345-spiked plasma to one chamber of the dialysis unit and PBS to the other chamber, separated by a semi-permeable membrane.

• Equilibration: Incubate the dialysis unit at 37°C with gentle shaking for a sufficient time to reach equilibrium (typically 4-24 hours).

• Sample Collection: After incubation, collect samples from both the plasma and the PBS chambers.

• Sample Analysis: Determine the concentration of ML345 in both chambers using a validated LC-MS/MS method.

• Calculate Fraction Unbound: The fraction unbound (fu) is calculated as the ratio of the concentration of ML345 in the PBS chamber (unbound drug) to the concentration in the plasma chamber (total drug).

Signaling Pathway Diagrams

NLRP3 Inflammasome Activation Pathway

Caption: Canonical NLRP3 inflammasome activation pathway and the inhibitory action of ML345.

Insulin-Degrading Enzyme (IDE) Signaling Pathway

Caption: Simplified overview of insulin uptake and degradation by IDE, and the inhibitory action of ML345.

References

• 1. researchgate.net [researchgate.net]
• 2. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]

Reference Data & Comparative Studies

A Comparative Guide to IDE Inhibitors: ML345 vs. 6bK

For researchers and drug development professionals investigating therapeutic strategies for metabolic and neurodegenerative diseases, the insulin-degrading enzyme (IDE) presents a compelling target. This guide provides a detailed, data-driven comparison of two prominent IDE inhibitors: the small molecule ML345 and the macrocyclic peptide 6bK.

Performance and Properties: A Tabular Comparison

The following tables summarize the key quantitative data for ML345 and 6bK, offering a clear comparison of their potency, selectivity, and other relevant properties.

Inhibitor	IC50 (nM)	Target	Mechanism of Action	Selectivity	Chemical Nature
ML345	188[1][2]	Insulin-Degrading Enzyme (IDE)	Covalent modification of Cys819[3][]	Selective for IDE[1][5]	Small molecule
6bK	50[6][7][8][9][10]	Insulin-Degrading Enzyme (IDE)	Binds to an allosteric "exo site"[11]	>1,000-fold selective for IDE over other metalloproteases[6][9][12][13]	Macrocyclic peptide

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments cited in the evaluation of IDE inhibitors.

In Vitro IDE Inhibition Assay (Fluorogenic Substrate)

This assay is a common method to determine the potency of IDE inhibitors.

Materials:

• Purified recombinant human IDE

• Fluorogenic IDE substrate (e.g., Mca-RPPGFSAFK(Dnp)-OH)

• Assay Buffer (e.g., 50 mM Tris, pH 7.5, 1 M NaCl)

• Test inhibitors (ML345, 6bK) dissolved in DMSO

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare Reagents:

  • Dilute purified IDE to a working concentration (e.g., 0.5 ng/µl) in Assay Buffer.

  • Prepare a serial dilution of the test inhibitors (e.g., starting from 100 µM) in DMSO. Further dilute these in Assay Buffer to achieve the final desired concentrations with a constant DMSO percentage (e.g., 1%).

  • Prepare the fluorogenic substrate in Assay Buffer to a working concentration (e.g., 20 µM).

• Assay Protocol:

  • Add 20 µL of the diluted IDE solution to each well of the 96-well plate, except for the "no enzyme" control wells.

  • Add 20 µL of Assay Buffer to the "no enzyme" control wells.

  • Add 5 µL of the diluted inhibitor solutions to the test wells.

  • Add 5 µL of the diluent solution (Assay Buffer with the same percentage of DMSO as the inhibitor solutions) to the "positive control" (enzyme only) and "negative control" (no enzyme) wells.

  • Pre-incubate the plate at room temperature for 30 minutes with gentle agitation to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding 25 µL of the diluted fluorogenic substrate to all wells.

  • Immediately begin monitoring the fluorescence intensity (e.g., excitation at 320 nm and emission at 380 nm) in a kinetic mode for a set period (e.g., 30-60 minutes) at room temperature.

• Data Analysis:

  • Calculate the rate of substrate cleavage (increase in fluorescence over time) for each well.

  • Normalize the rates of the inhibitor-treated wells to the "positive control" (100% activity) and "negative control" (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing the Landscape: Pathways and Workflows

Diagrams are provided below to illustrate the biological context of IDE and the experimental process for evaluating its inhibitors.

Caption: Workflow for IDE inhibitor screening.

Caption: Insulin degradation pathway by IDE.

Concluding Remarks

Both ML345 and 6bK are potent and selective inhibitors of IDE, but they achieve this through distinct mechanisms of action. 6bK exhibits a lower IC50, suggesting higher potency in in vitro assays. Its allosteric binding to an "exo site" may offer advantages in terms of specificity. ML345, as a small molecule, may possess different pharmacokinetic properties that could be advantageous for certain research applications. The choice between these inhibitors will ultimately depend on the specific experimental context, including the desired mechanism of inhibition and the biological system under investigation. This guide provides the foundational data and protocols to inform such decisions.

References

• 1. Understanding the Insulin-Degrading Enzyme: A New Look at Alzheimer’s Disease and Aβ Plaque Management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insulin-Degrading Enzyme | Encyclopedia MDPI [encyclopedia.pub]
• 3. academic.oup.com [academic.oup.com]
• 5. Frontiers | Antibody-Mediated Inhibition of Insulin-Degrading Enzyme Improves Insulin Activity in a Diabetic Mouse Model [frontiersin.org]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. The Insulin-Degrading Enzyme from Structure to Allosteric Modulation: New Perspectives for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. superchemistryclasses.com [superchemistryclasses.com]
• 9. Insulin-degrading enzyme - Wikipedia [en.wikipedia.org]
• 10. pnas.org [pnas.org]
• 11. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Substrate-selective inhibitors that reprogram the activity of insulin-degrading enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays [frontiersin.org]

A Comparative Guide to Small-Molecule Inhibitors of Insulin-Degrading Enzyme: ML345 and Beyond

For Researchers, Scientists, and Drug Development Professionals

Insulin-degrading enzyme (IDE) is a ubiquitously expressed zinc-metalloprotease that plays a crucial role in the clearance of several key peptide hormones, including insulin (B600854) and amyloid-beta (Aβ). Its involvement in the pathogenesis of type 2 diabetes and Alzheimer's disease has made it an attractive therapeutic target. This guide provides a comparative analysis of ML345, a well-characterized small-molecule IDE inhibitor, with other notable inhibitors, supported by experimental data and detailed methodologies.

Performance Comparison of IDE Inhibitors

The following table summarizes the key quantitative data for ML345 and other selected small-molecule IDE inhibitors. Direct comparison of absolute values should be approached with caution due to variations in experimental conditions across different studies.

Inhibitor	Chemical Class	IC50 / Ki	Selectivity	Mechanism of Action	Reference
ML345	Thiazolidinedione-like	IC50: 188 nM	Selective over other metalloproteases	Covalent modification of Cys819	[1][2]
6bK	Macrocyclic Peptide	IC50: 50 nM	>1,000-fold selective for IDE over other metalloproteases	Binds to an exosite distinct from the catalytic site	[3]
Ii1	Peptide Hydroxamate	Ki: 1.7 nM	>10,000-fold selective over other zinc-metalloproteases	Binds to the catalytic zinc atom	[2]
Ebselen (B1671040)	Organoselenium Compound	IC50: 14 nM	Information not readily available	Reversible inhibitor, disrupts IDE dimerization	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

Determination of IC50 by Fluorescence Polarization (FP) Assay

This assay measures the ability of a compound to inhibit the cleavage of a fluorescently labeled IDE substrate.

Materials:

• Recombinant human IDE

• Fluorescently labeled IDE substrate (e.g., FAM-labeled Aβ peptide)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.05% Tween-20)

• Test compounds (e.g., ML345) dissolved in DMSO

• 384-well black, low-volume microplates

• Fluorescence polarization plate reader

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In the microplate, add 1 µL of the test compound dilution to each well.

• Add 10 µL of recombinant human IDE (final concentration, e.g., 1-5 nM) in assay buffer to each well.

• Incubate the plate at room temperature for 15 minutes.

• Add 10 µL of the fluorescently labeled IDE substrate (final concentration, e.g., 10-20 nM) in assay buffer to each well to initiate the reaction.

• Incubate the plate at room temperature for 60-120 minutes, protected from light.

• Measure the fluorescence polarization using a plate reader with appropriate excitation and emission wavelengths for the fluorophore.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control (0% inhibition) and a known potent inhibitor (100% inhibition).

• Determine the IC50 value by fitting the dose-response curve using a suitable software (e.g., GraphPad Prism).

Determination of IDE Activity by Förster Resonance Energy Transfer (FRET) Assay

This assay utilizes a FRET-based peptide substrate that is cleaved by IDE, leading to an increase in fluorescence.

Materials:

• Recombinant human IDE

• FRET-based IDE substrate (e.g., a peptide with a donor and quencher fluorophore pair)

• Assay buffer

• Test compounds

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds.

• Add the test compound and recombinant human IDE to the wells of the microplate.

• Incubate at room temperature for a pre-determined time (e.g., 15-30 minutes).

• Initiate the reaction by adding the FRET substrate.

• Monitor the increase in fluorescence intensity over time using a fluorescence plate reader.

• The initial reaction velocity is calculated from the linear phase of the fluorescence curve.

• Calculate the percent inhibition and determine the IC50 value as described for the FP assay.

Measurement of IDE Activity by Liquid Chromatography-Mass Spectrometry (LC-MS)

This method directly measures the degradation of an unlabeled peptide substrate by IDE.

Materials:

• Recombinant human IDE

• Unlabeled peptide substrate (e.g., Insulin or Aβ)

• Assay buffer

• Test compounds

• Quenching solution (e.g., 0.1% trifluoroacetic acid in acetonitrile)

• LC-MS system

Procedure:

• Incubate recombinant human IDE with the test compound at various concentrations.

• Add the unlabeled peptide substrate to initiate the enzymatic reaction.

• Allow the reaction to proceed for a specific time at 37°C.

• Stop the reaction by adding the quenching solution.

• Analyze the samples by LC-MS to quantify the amount of remaining substrate and/or the formed degradation products.

• Calculate the rate of substrate degradation for each compound concentration.

• Determine the percent inhibition and IC50 value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the IDE signaling pathway and a typical experimental workflow for inhibitor screening.

Caption: IDE Signaling Pathway and Inhibition.

Caption: IDE Inhibitor Screening Workflow.

References

• 1. Substrate-selective inhibitors that reprogram the activity of insulin-degrading enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Insulin Degrading Enzyme inhibition, a novel therapy for type 2 diabetes? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of ebselen as a potent inhibitor of Insulin Degrading Enzyme by a drug repurposing screening - PMC [pmc.ncbi.nlm.nih.gov]

Biochemical Validation of ML345 as a Potent NLRP3 Inflammasome Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biochemical activity of ML345, a potent and selective inhibitor of the NOD-like receptor pyrin domain-containing 3 (NLRP3) inflammasome, with other known NLRP3 inhibitors. Experimental data is presented to support the validation of ML345's activity, alongside detailed protocols for the key biochemical assays used in its characterization.

Introduction to ML345 and the NLRP3 Inflammasome

Initially identified as an inhibitor of the insulin-degrading enzyme (IDE), recent research has re-characterized ML345 as a highly potent and selective inhibitor of the NLRP3 inflammasome.[1] Crucially, its inhibitory effect on the NLRP3 inflammasome is independent of its activity on IDE.[1] The NLRP3 inflammasome is a key component of the innate immune system, and its dysregulation is implicated in a wide range of inflammatory diseases. ML345 exerts its inhibitory effect by disrupting the interaction between NLRP3 and the NIMA-related kinase 7 (NEK7), a critical step in inflammasome activation.[1]

Comparative Analysis of NLRP3 Inhibitor Activity

The inhibitory potency of ML345 has been evaluated against other well-characterized NLRP3 inhibitors, such as MCC950, Oridonin, CY-09, Tranilast, RRx-001, and Entrectinib. The half-maximal inhibitory concentration (IC50) for IL-1β secretion is a key metric for comparing the efficacy of these compounds.

Compound	Target	Assay System	IC50	Reference
ML345	NLRP3	iBMDMs	197.7 nM	[2]
MCC950	NLRP3	BMDMs	~7.5 nM	[3]
Oridonin	NLRP3	BMDMs	-	[4]
CY-09	NLRP3	BMDMs	-	[4]
Tranilast	NLRP3	BMDMs	-	[4]
RRx-001	NLRP3	BMDMs	-	[4]
Entrectinib	NLRP3	BMDMs	-	[4]

Note: A direct IC50 value for Oridonin, CY-09, Tranilast, RRx-001, and Entrectinib in the same comparative study was not available. However, these compounds are commonly used as reference NLRP3 inhibitors.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental procedures, the following diagrams have been generated.

NLRP3 signaling pathway and ML345 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of NLRP3 Inflammasome Activation and NLRP3-NEK7 Complex Assembly | Springer Nature Experiments [experiments.springernature.com]
• 3. Methods to measure NLR oligomerization: size exclusion chromatography, co-immunoprecipitation and cross-linking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEK7-Mediated Activation of NLRP3 Inflammasome Is Coordinated by Potassium Efflux/Syk/JNK Signaling During Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of ML345: A Dual Inhibitor of Insulin-Degrading Enzyme and the NLRP3 Inflammasome

A comprehensive guide for researchers, scientists, and drug development professionals on the selectivity and cross-reactivity of the small-molecule inhibitor ML345.

ML345 has been identified as a potent small-molecule inhibitor with dual activity against two distinct and significant therapeutic targets: Insulin-Degrading Enzyme (IDE) and the NOD-like receptor pyrin domain-containing protein 3 (NLRP3) inflammasome.[1][2] This guide provides a comparative analysis of ML345's activity and selectivity, supported by available experimental data and detailed methodologies to aid in the evaluation of its potential as a research tool and therapeutic candidate.

Primary Targets and Mechanism of Action

Initially developed as an inhibitor of IDE, a zinc-metallopeptidase implicated in the pathogenesis of type 2 diabetes and Alzheimer's disease, ML345 demonstrated a potent inhibitory concentration (IC50) of 188 nM.[3] It targets a specific cysteine residue (Cys819) within IDE.[1][4] More recent findings have revealed that ML345 also acts as a highly potent and selective inhibitor of the NLRP3 inflammasome, a key component of the innate immune system involved in a variety of inflammatory diseases.[2] Its action on the NLRP3 inflammasome is independent of its IDE inhibitory activity and involves binding to tyrosine 381 (Y381) of NLRP3, which disrupts its interaction with NIMA-related kinase 7 (NEK7) and prevents the formation of the inflammasome complex.[2]

Quantitative Analysis of Inhibitory Activity

The following table summarizes the known inhibitory activities of ML345 against its primary targets. Data on cross-reactivity with other proteases or inflammasomes is limited in the public domain, highlighting an area for further investigation.

Target	Inhibitor	IC50 / Activity
Insulin-Degrading Enzyme (IDE)	ML345	188 nM
NLRP3 Inflammasome	ML345	Potent inhibitor (specific IC50 not publicly detailed)

Selectivity Profile of ML345

A key aspect of a small-molecule inhibitor's utility is its selectivity. ML345 has been evaluated for its selectivity to ensure it does not broadly interact with other cellular machinery, which could lead to off-target effects.

Selectivity against other Proteases

To assess the selectivity of ML345 for IDE over other proteases, a proteome-wide activity-based protein profiling (ABPP) assay was conducted.[1] This technique utilizes reactive probes to label active enzymes within a complex biological sample, allowing for the assessment of an inhibitor's specificity. The study concluded that ML345 is target-selective for IDE.[1]

Selectivity against other Inflammasomes

In the context of its NLRP3 inhibitory activity, ML345 was found to effectively suppress canonical, noncanonical, and alternative NLRP3 inflammasome activation pathways.[2] Crucially, the research indicated that ML345 does not affect other inflammasomes, suggesting a high degree of selectivity within this protein family.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used to characterize the activity and selectivity of ML345.

Activity-Based Protein Profiling (ABPP) for IDE Selectivity

This experiment was performed to determine the selectivity of ML345 for IDE across the proteome.[1]

Objective: To identify other potential protein targets of ML345 in a complex proteome.

Methodology:

• Proteome Preparation: HEK293T cell proteomes were used for the assay.

• Inhibitor Incubation: The proteomes were incubated with the probe compound (ML345) for 30 minutes at 37 °C.

• Labeling: A general cysteine-reactive probe, chloroacetamide-rhodamine (CA-Rh), was added at a concentration of 5 μM and incubated for an additional 30 minutes. This probe labels cysteine residues in active enzymes.

• Analysis: The labeled proteins were then analyzed to identify any changes in labeling patterns in the presence of ML345, which would indicate potential off-target interactions.

References

• 1. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to ML345 and Peptide-Based IDE Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Insulin-degrading enzyme (IDE) is a crucial zinc-metalloprotease involved in the clearance of key peptides such as insulin (B600854) and amyloid-beta (Aβ). Its inhibition presents a promising therapeutic strategy for conditions like type 2 diabetes and Alzheimer's disease. This guide provides an objective comparison of the small-molecule inhibitor ML345 and various peptide-based inhibitors of IDE, supported by experimental data to aid in the selection of appropriate research tools.

Efficacy at a Glance: Quantitative Comparison

The following table summarizes the reported efficacy of ML345 against representative peptide-based IDE inhibitors. It is important to note that these values were determined in different studies under varied experimental conditions, which can influence the results. Direct, head-to-head comparisons under identical assay conditions are limited.

Inhibitor Class	Inhibitor Name	Type	Potency (IC50/Ki)	Target/Mechanism	Key Features
Small Molecule	ML345	Non-peptide, covalent	IC50: 188 nM[1]	Targets a specific cysteine residue (Cys819) of IDE[2]	Cell-permeable, selective over other metalloproteases. Also reported to inhibit the NLRP3 inflammasome independently of IDE[3].
Peptide-Based	Ii1	Peptide hydroxamate	Ki: ~1.7 - 2.96 nM[2]	Binds to the active site of IDE, chelating the zinc ion[2]	Highly potent and selective, but may have limited cell permeability and metabolic stability[4].
Peptide-Based	P12-3A	Cyclic dodecapeptide	Ki: 2.5 µM (for insulin degradation)	Binds to IDE	Discovered via phage display; designed for potential dermatological applications.
Peptide-Based	6bK	Macrocyclic peptide	-	Binds to an allosteric "exo site" on IDE	Substrate-selective inhibition has been observed with analogs[5].

Understanding the Mechanisms and Pathways

The inhibition of IDE can potentiate the signaling of its substrates. For instance, by preventing insulin degradation, IDE inhibitors can prolong insulin's effect on glucose uptake and metabolism.

Fig. 1: IDE inhibition enhances insulin signaling.

Experimental Methodologies

The efficacy of IDE inhibitors is primarily determined through in vitro enzymatic assays. The choice of assay can significantly impact the measured potency.

Fluorescence Polarization (FP) Assay

This method was utilized in the initial high-throughput screening that identified ML345.[2]

• Principle: The assay measures the change in polarization of fluorescently labeled substrate upon cleavage by IDE. A larger, intact substrate tumbles slower in solution, resulting in higher polarization. When IDE cleaves the substrate, the smaller fluorescent fragment tumbles faster, leading to a decrease in polarization. Inhibitors of IDE prevent this cleavage, thus maintaining a high polarization signal.

• Substrate Example: A commonly used substrate is a fluorescein-labeled amyloid-beta (Aβ) peptide with a biotin (B1667282) tag[6].

• Workflow:

  • Incubate IDE with varying concentrations of the inhibitor.

  • Add the fluorescently labeled substrate.

  • Measure the fluorescence polarization after a set incubation period.

  • Calculate the IC50 value from the dose-response curve.

Fig. 2: Fluorescence Polarization (FP) assay workflow.

Förster Resonance Energy Transfer (FRET) Assay

This technique is frequently employed to assess the activity of peptide-based inhibitors like Ii1.

• Principle: A FRET substrate contains a fluorescent donor and a quencher molecule. In the intact substrate, the quencher suppresses the donor's fluorescence. Upon cleavage by IDE, the donor and quencher are separated, leading to an increase in fluorescence. Inhibitors prevent this cleavage and thus keep the fluorescence signal low.

• Substrate Example: A fluorogenic peptide substrate such as Mca-RPPGFSAFK(Dnp)-OH[5].

• Workflow:

  • Dispense the inhibitor into a multi-well plate.

  • Add the IDE enzyme and incubate.

  • Initiate the reaction by adding the FRET substrate.

  • Monitor the increase in fluorescence over time.

  • Determine the initial reaction rates and calculate the Ki or IC50 value.

Fig. 3: FRET assay workflow for IDE inhibitors.

Comparative Discussion

Potency: The peptide hydroxamate inhibitor Ii1 demonstrates significantly higher potency in vitro (low nanomolar to picomolar Ki) compared to the reported IC50 of ML345 (188 nM)[1][2]. However, this does not necessarily translate to superior efficacy in a cellular or in vivo context, where factors like cell permeability and metabolic stability become critical.

Mechanism of Action: ML345 acts as a covalent inhibitor by targeting a specific cysteine residue, which is a distinct mechanism from the active-site zinc chelation of peptide hydroxamates like Ii1[2]. This difference in mechanism can influence inhibitor selectivity and potential off-target effects. The macrocyclic peptide 6bK offers yet another approach by binding to an allosteric site[5].

Physicochemical Properties: As a small molecule, ML345 is expected to have better cell permeability and oral bioavailability compared to larger peptide-based inhibitors[7]. Peptides often face challenges with proteolytic degradation and delivery to intracellular targets[8]. However, advancements in peptide chemistry, such as cyclization (e.g., P12-3A), can improve their stability.

Selectivity: Both ML345 and certain peptide-based inhibitors like Ii1 have been reported to be highly selective for IDE over other metalloproteases[2]. A recent study also showed that ML345 did not inhibit the related protease neprilysin[9]. Interestingly, some peptide-based inhibitors that target an allosteric site have shown substrate-selective inhibition, a feature not typically observed with active-site directed inhibitors[5].

Recent Developments: It is noteworthy that recent research has identified ML345 as a potent and selective inhibitor of the NLRP3 inflammasome, and this activity is independent of its effect on IDE[3][10]. This dual activity should be considered when interpreting experimental results using ML345.

Conclusion

The choice between ML345 and peptide-based IDE inhibitors depends on the specific experimental goals.

• ML345 is a valuable tool for cell-based and in vivo studies due to its likely superior pharmacokinetic properties. Its covalent mechanism of action and well-characterized selectivity make it a robust probe. However, its newly discovered off-target effect on the NLRP3 inflammasome needs to be taken into account.

• Peptide-based inhibitors , particularly peptide hydroxamates like Ii1 , offer exceptional in vitro potency and are excellent tools for structural biology, biochemical assays, and target validation where cell permeability is not a primary concern[4]. More stable peptide designs, such as cyclic peptides, may offer a compromise between potency and in vivo applicability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of peptide hydroxamate inhibitors of insulin-degrading enzyme reveals marked substrate-selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substrate-selective inhibitors that reprogram the activity of insulin-degrading enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of amyloid beta-protein degradation determined by novel fluorescence- and fluorescence polarization-based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Peptides or small molecules? Different approaches to develop more effective CDK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Effects of ML345 and Other Insulin-Degrading Enzyme (IDE) Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo effects of the insulin-degrading enzyme (IDE) inhibitor ML345 with other notable IDE inhibitors. This document summarizes key experimental data, outlines detailed methodologies, and visualizes relevant biological pathways and workflows to facilitate a comprehensive understanding of these compounds.

A critical and recent discovery has reshaped the understanding of ML345's in vivo activity. While initially identified as a potent IDE inhibitor, new evidence demonstrates that ML345's primary therapeutic effects in living organisms are mediated through the inhibition of the NLRP3 inflammasome, independent of its action on IDE.[1] This guide will, therefore, present ML345's characteristics as an IDE inhibitor alongside other IDE inhibitors for a complete biochemical comparison, but will distinguish its primary in vivo mechanism of action from that of IDE-centric inhibitors.

Quantitative Comparison of IDE Inhibitors

The following table summarizes the biochemical potency and in vivo effects of ML345, NTE-1, and 6bK.

Inhibitor	Type	IC50 for IDE	Mechanism of IDE Inhibition	Primary In Vivo Effects	Animal Model(s)
ML345	Small Molecule	188 nM[2][3]	Targets a specific cysteine residue (Cys819)[4][5]	Alleviates inflammatory responses (NLRP3 inhibition)[1]	Mouse models of systemic inflammation and LPS-induced miscarriage[1]
NTE-1	Dual Exosite-Binding Small Molecule	11-15 nM[6]	Binds to two unique exosites, not interacting with the catalytic zinc[6]	Improved glucose tolerance in OGTT, elevated plasma amylin, no change in insulin (B600854) action in ITT[6][7]	Diet-induced obese (DIO) mice, Sprague-Dawley rats[6][8]
6bK	Macrocyclic Peptide	50 nM[6]	Engages a binding pocket away from the catalytic site[9][10]	Improved glucose tolerance in OGTT, increased plasma glucagon (B607659) and amylin, slower gastric emptying[6][9][10]	Lean and diet-induced obese (DIO) mice[6][9]

Signaling Pathway and Experimental Workflow

To visualize the biological context and experimental approach for studying these inhibitors, the following diagrams are provided.

Caption: IDE-mediated degradation of peptide hormones.

Caption: In vivo evaluation of IDE inhibitors workflow.

Experimental Protocols

The following are generalized protocols for key experiments cited in the comparison of IDE inhibitors. Specific parameters may vary between studies.

Oral Glucose Tolerance Test (OGTT)

• Animal Model: Diet-induced obese (DIO) mice are commonly used to model metabolic disease.

• Fasting: Animals are fasted overnight (typically 12-16 hours) with free access to water.

• Inhibitor Administration: The IDE inhibitor (e.g., NTE-1, 6bK) or vehicle is administered via intraperitoneal (IP) injection or other appropriate route.

• Baseline Blood Sample: A baseline blood sample is collected (time 0), usually from the tail vein.

• Glucose Challenge: A concentrated glucose solution (e.g., 2 g/kg body weight) is administered orally via gavage.

• Time-Course Blood Sampling: Blood samples are collected at specified time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Analysis: Blood glucose levels are measured for each time point. The area under the curve (AUC) is calculated to determine glucose excursion and tolerance. Plasma from these samples can be used to measure hormone levels.

Insulin Tolerance Test (ITT)

• Animal Model: DIO mice or other relevant models are used.

• Fasting: Animals are typically fasted for a shorter period (e.g., 4-6 hours).

• Inhibitor Administration: The IDE inhibitor or vehicle is administered prior to the insulin challenge.

• Baseline Blood Sample: A baseline blood sample is collected (time 0).

• Insulin Challenge: A bolus of human insulin (e.g., 0.75 U/kg body weight) is administered via IP injection.

• Time-Course Blood Sampling: Blood is sampled at various intervals post-insulin injection (e.g., 15, 30, 45, and 60 minutes).

• Analysis: Blood glucose levels are measured to determine the rate of glucose clearance and insulin sensitivity.

In Vivo Models for ML345 (as an NLRP3 Inhibitor)

• LPS-Induced Systemic Inflammation:

  • Animal Model: C57BL/6 mice are often used.

  • Treatment: Mice are pre-treated with ML345 or vehicle.

  • Inflammatory Challenge: Lipopolysaccharide (LPS) is administered via IP injection to induce a systemic inflammatory response.

  • Endpoints: Survival rates are monitored, and levels of inflammatory cytokines (e.g., IL-1β) in the serum and peritoneal lavage fluid are measured.[1]

• LPS-Induced Miscarriage:

  • Animal Model: Pregnant mice are used.

  • Treatment: ML345 or vehicle is administered.

  • Challenge: A low dose of LPS is injected to induce miscarriage.

  • Endpoints: The rate of miscarriage is determined, and placental tissues are analyzed for markers of inflammation.[1]

Summary and Conclusion

The comparison of ML345 to other IDE inhibitors such as NTE-1 and 6bK reveals a critical distinction in their in vivo mechanisms of action. While all three compounds demonstrate potent inhibition of IDE in biochemical assays, their effects in living systems diverge significantly.

• ML345 's primary in vivo effects are attributable to its potent inhibition of the NLRP3 inflammasome , positioning it as a promising therapeutic candidate for inflammatory diseases.[1] Its activity as an IDE inhibitor does not appear to be the primary driver of its observed in vivo efficacy in inflammatory models.

• NTE-1 and 6bK , on the other hand, exert their in vivo effects through the inhibition of IDE . Their administration leads to alterations in the levels of IDE substrates like amylin and glucagon, which in turn impacts glucose metabolism.[6][7][9][10] These findings support the role of IDE in regulating multiple hormones involved in glycemic control.

For researchers in drug development, this distinction is paramount. While ML345 may serve as a valuable tool for studying IDE in vitro, its in vivo applications are more aligned with the field of inflammation. Conversely, compounds like NTE-1 and 6bK are more appropriate tools for investigating the physiological roles of IDE in metabolic diseases and for exploring IDE as a therapeutic target for conditions like type 2 diabetes. This guide underscores the importance of elucidating the precise in vivo mechanism of action to accurately characterize and apply chemical probes and therapeutic candidates.

References

• 1. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ML-345 - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dual Exosite-binding Inhibitors of Insulin-degrading Enzyme Challenge Its Role as the Primary Mediator of Insulin Clearance in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual Exosite-binding Inhibitors of Insulin-degrading Enzyme Challenge Its Role as the Primary Mediator of Insulin Clearance in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Targeting insulin-degrading enzyme to treat type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-diabetic activity of insulin-degrading enzyme inhibitors mediated by multiple hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

advantages of ML345 over previous IDE inhibitor generations

A new generation of small-molecule inhibitors, exemplified by ML345, offers significant advantages over previous iterations of insulin-degrading enzyme (IDE) inhibitors. These advancements pave the way for more effective research tools and potential therapeutic avenues for metabolic diseases like type 2 diabetes.

Insulin-degrading enzyme (IDE) is a key zinc-metalloprotease responsible for the degradation of insulin (B600854) and other peptide hormones. For decades, the development of potent and selective IDE inhibitors has been a focal point of research, aiming to prolong insulin's action and enhance glucose homeostasis. Early generations of IDE inhibitors, while groundbreaking, were beset by limitations that hindered their widespread application. ML345 represents a significant leap forward, addressing many of these challenges through its unique chemical properties and mechanism of action.

Overcoming the Hurdles of Early IDE Inhibitors

Previous generations of IDE inhibitors primarily consisted of peptide hydroxamic acids, such as Ii1, and macrocyclic peptides like 6bK. While potent, these molecules presented several drawbacks:

• Peptidic Nature: Being peptide-based, inhibitors like Ii1 were susceptible to rapid proteolytic degradation in vivo, leading to a short half-life and limited therapeutic utility. For instance, Ii1 was found to have a half-life of approximately 9 minutes in mice.

• High Molecular Weight: The large size of these molecules often resulted in poor membrane permeability and unfavorable pharmacokinetic properties.

• Potential for Off-Target Effects: The hydroxamic acid moiety in inhibitors like Ii1 acts by chelating the zinc ion in the active site of IDE. This mechanism carries an inherent risk of inhibiting other zinc-dependent metalloproteases, leading to potential off-target effects.

• Complex Synthesis: The synthesis of these complex peptide-based inhibitors was often challenging and costly.

ML345, a small-molecule inhibitor, was developed through an ultra-high-throughput screening campaign and subsequent medicinal chemistry optimization.[1] It distinguishes itself from its predecessors with a distinct set of advantages that make it a superior tool for studying IDE and a more promising candidate for drug development.

Key Advantages of ML345

The superiority of ML345 lies in its improved potency, selectivity, and drug-like properties. Here, we delve into a direct comparison with previous generations of IDE inhibitors.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data comparing ML345 with the notable previous-generation inhibitors, Ii1 and 6bK.

Inhibitor	Type	Potency (IC50/Ki)	Selectivity	Mechanism of Action	Key Limitations
ML345	Small Molecule	IC50 = 188 nM[2]	High (targets a specific cysteine not present in most other zinc metalloproteases)[3]	Covalent modification of a specific cysteine residue (Cys819)[4]	Limited in vivo pharmacokinetic data publicly available.
Ii1	Peptide Hydroxamate	Ki ≈ 1.7-2.96 nM[3][5]	~10,000-fold vs. other zinc-metalloproteases[3]	Chelates the active site zinc ion[3]	Peptidic nature, rapid in vivo degradation, high molecular weight.[3]
6bK	Macrocyclic Peptide	IC50 = 50 nM (in HTRF assay)[6]	≥1,000-fold vs. other metalloproteases[7]	Binds to an exosite, away from the catalytic center[8]	Peptidic nature, potential for off-target effects on other hormone degradation.[1]

Table 1: High-Level Comparison of IDE Inhibitors

Property	ML345	Ii1	6bK
Molecular Weight	Low (Small Molecule)	High (Peptide)	High (Macrocyclic Peptide)
In Vivo Stability	Expected to be higher due to non-peptidic nature	Low (t1/2 ≈ 9 mins in mice)	Physiologically stable[1]
Oral Bioavailability	Potentially higher	Low	Low
Synthetic Accessibility	More straightforward	Complex	Complex

Table 2: Comparison of Physicochemical and Pharmacokinetic Properties

Experimental Protocols

To provide a comprehensive understanding of how the efficacy of these inhibitors is evaluated, below are detailed methodologies for key experiments.

FRET-Based IDE Inhibition Assay

This assay is commonly used to determine the potency of IDE inhibitors.

Principle: The assay utilizes a fluorogenic IDE substrate, which is a peptide containing a fluorescent donor and a quencher molecule. In its intact form, the quencher suppresses the fluorescence of the donor through Fluorescence Resonance Energy Transfer (FRET). Upon cleavage by IDE, the donor and quencher are separated, resulting in an increase in fluorescence. The rate of this increase is proportional to IDE activity. Inhibitors will slow down the rate of fluorescence increase.

Materials:

• Recombinant human IDE

• Fluorogenic IDE substrate (e.g., FRET1)

• Assay buffer (e.g., 50 mM Tris, pH 7.5, 150 mM NaCl)

• Test compounds (e.g., ML345) and controls (e.g., a known inhibitor and a vehicle control like DMSO)

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer.

• Enzyme Preparation: Dilute the recombinant IDE to the desired concentration in assay buffer.

• Assay Reaction:

  • Add a small volume (e.g., 5 µL) of the diluted test compounds or controls to the wells of the microplate.

  • Add the diluted IDE solution (e.g., 20 µL) to each well.

  • Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow for inhibitor binding to the enzyme.

• Initiation of Reaction: Add the fluorogenic substrate solution (e.g., 25 µL) to each well to start the enzymatic reaction.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity at the appropriate excitation and emission wavelengths for the donor fluorophore over time (kinetic read).

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each well.

  • Determine the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualization

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

IDE Signaling and Inhibition Mechanisms

IDE Inhibitor Screening Workflow

References

• 1. Insulin Degrading Enzyme inhibition, a novel therapy for type 2 diabetes? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ML345, A Small-Molecule Inhibitor of the Insulin-Degrading Enzyme (IDE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of peptide hydroxamate inhibitors of insulin-degrading enzyme reveals marked substrate-selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dual Exosite-binding Inhibitors of Insulin-degrading Enzyme Challenge Its Role as the Primary Mediator of Insulin Clearance in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-diabetic activity of insulin-degrading enzyme inhibitors mediated by multiple hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Substrate-selective inhibitors that reprogram the activity of insulin-degrading enzyme - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of ML345 in Cell Lysates: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of a small molecule inhibitor is paramount. This guide provides a comprehensive comparison of ML345, a potent inhibitor of the NLRP3 inflammasome, with other widely used alternatives. By presenting key experimental data and detailed protocols, this guide aims to facilitate an objective assessment of ML345's specificity in cell lysates.

Initially identified as an inhibitor of the Insulin-Degrading Enzyme (IDE), recent and more definitive studies have established that the primary anti-inflammatory activity of ML345 stems from its potent and selective inhibition of the NLRP3 inflammasome. This guide will focus on its role as an NLRP3 inhibitor, comparing it with the well-characterized inhibitors MCC950 and CY-09.

Quantitative Comparison of NLRP3 Inhibitors

The following table summarizes the key characteristics and potency of ML345, MCC950, and CY-09, providing a clear comparison for researchers.

Inhibitor	Primary Target	Mechanism of Action	Potency (IC50 in BMDMs)	Reference
ML345	NLRP3	Disrupts the interaction between NLRP3 and NEK7.	~197.7 nM (for IL-1β release)	[1]
MCC950	NLRP3	Directly binds to the NACHT domain of NLRP3, inhibiting its ATPase activity.	~7.5 nM (for IL-1β release)	[2][3]
CY-09	NLRP3	Binds to the ATP-binding motif (Walker A) of the NLRP3 NACHT domain, inhibiting its ATPase activity.	~6 µM	[2][3]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental approach for assessing inhibitor specificity, the following diagrams are provided.

NLRP3 Inflammasome Pathway and Inhibitor Targets.

Workflow for Assessing NLRP3 Inhibitor Specificity.

Experimental Protocols

To facilitate rigorous, in-house evaluation of ML345's specificity, detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro NLRP3 Inflammasome Activation and Inhibition Assay in THP-1 Cells

This protocol is designed to determine the dose-dependent inhibition of NLRP3-mediated IL-1β secretion in a human monocytic cell line.

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• ML345, MCC950, CY-09

• Human IL-1β ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Differentiation: Seed THP-1 cells at a density of 0.5 x 10^6 cells/mL in a 96-well plate. Add PMA to a final concentration of 50-100 ng/mL to differentiate the cells into a macrophage-like phenotype. Incubate for 48 hours at 37°C and 5% CO2.

• Priming (Signal 1): After differentiation, gently replace the medium with fresh serum-free RPMI-1640 containing 1 µg/mL LPS. Incubate for 3-4 hours at 37°C.

• Inhibitor Treatment: Prepare serial dilutions of ML345 and the alternative inhibitors in serum-free RPMI-1640. After LPS priming, remove the medium and add the different concentrations of the inhibitors to the cells. Include a vehicle control (e.g., DMSO). Incubate for 1 hour at 37°C.

• NLRP3 Activation (Signal 2): Add an NLRP3 activator, such as Nigericin (10 µM) or ATP (5 mM), to all wells except the negative control. Incubate for 1-2 hours at 37°C.

• Sample Collection and Analysis: Centrifuge the plate at 500 x g for 5 minutes. Carefully collect the supernatant and quantify the concentration of secreted IL-1β using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the IL-1β concentration against the inhibitor concentration to determine the half-maximal inhibitory concentration (IC50) for each compound.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement in Cell Lysates

CETSA is a powerful technique to confirm the direct binding of an inhibitor to its target protein in a cellular context by measuring changes in the protein's thermal stability.

Materials:

• THP-1 cells or BMDMs

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• ML345 or alternative inhibitor

• PCR tubes and a thermal cycler

• Centrifuge

• SDS-PAGE and Western blot reagents

• Anti-NLRP3 antibody

Procedure:

• Cell Treatment and Lysis: Treat cultured THP-1 cells or BMDMs with the inhibitor (e.g., 10 µM ML345) or vehicle for 1-2 hours. Harvest the cells and lyse them on ice using a suitable lysis buffer.

• Lysate Preparation: Centrifuge the cell lysates at high speed (e.g., 12,000 x g) for 10 minutes at 4°C to pellet cellular debris. Collect the supernatant containing the soluble proteins.

• Thermal Challenge: Aliquot the cell lysate into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3-5 minutes using a thermal cycler. One aliquot should be left unheated as a control.

• Separation of Soluble and Aggregated Proteins: After heating, centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Analysis of Soluble Fraction: Carefully collect the supernatant, which contains the soluble proteins. Analyze the amount of soluble NLRP3 in each sample by Western blotting using an anti-NLRP3 antibody.

• Data Analysis: Quantify the band intensities from the Western blot. A specific inhibitor will bind to NLRP3 and increase its thermal stability, resulting in more soluble protein at higher temperatures compared to the vehicle-treated control. This can be visualized as a shift in the melting curve of the protein.

Protocol 3: Chemical Proteomics for Off-Target Profiling

For a comprehensive assessment of specificity, chemical proteomics techniques like activity-based protein profiling (ABPP) can be employed to identify the full spectrum of protein targets for an inhibitor within the cellular proteome.

General Workflow:

• Probe Synthesis: Synthesize a chemical probe derivative of the inhibitor (e.g., ML345) that incorporates a reporter tag (e.g., biotin (B1667282) or a clickable alkyne group) without significantly altering its biological activity.

• Cell Lysate Treatment: Treat cell lysates with the chemical probe. For competitive profiling, pre-incubate the lysate with an excess of the parent inhibitor before adding the probe. This will show which protein-probe interactions are competed off by the original compound.

• Affinity Purification/Click Chemistry: If a biotinylated probe is used, enrich the probe-bound proteins using streptavidin beads. If a clickable probe is used, perform a click chemistry reaction to attach a biotin tag for enrichment.

• Mass Spectrometry: Elute the enriched proteins, digest them into peptides, and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Proteins that are significantly enriched in the probe-treated sample compared to controls are considered potential targets. In a competitive profiling experiment, proteins whose binding to the probe is significantly reduced by the parent inhibitor are confirmed as targets.

By employing these methodologies, researchers can obtain a detailed and comparative understanding of the specificity of ML345 in cell lysates, enabling more informed decisions in their drug discovery and development endeavors.

References

• 1. ML345 is a potent and selective NLRP3 inflammasome inhibitor with anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of ML345

For researchers, scientists, and drug development professionals, the lifecycle of a chemical compound extends beyond its application in experimentation. Adherence to proper disposal protocols for laboratory chemicals like ML345 is a critical component of ensuring a safe working environment and maintaining environmental responsibility. While a specific Safety Data Sheet (SDS) detailing the disposal procedures for ML345 is not publicly available, this guide provides a comprehensive framework for its safe handling and disposal based on established principles of chemical waste management and the known structural components of the molecule.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle ML345 with the appropriate personal protective equipment (PPE). Given its chemical nature as a heterocyclic compound containing morpholine (B109124) and sulfonyl moieties, ML345 should be treated as a potentially hazardous substance.

All handling and disposal operations must be conducted within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield	To protect against potential splashes and aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	To prevent skin contact with the compound.
Body Protection	A fully buttoned laboratory coat	To protect against contamination of personal clothing.
Footwear	Closed-toe shoes	To protect feet from potential spills.

Chemical Profile of ML345

Understanding the chemical characteristics of ML345 is fundamental to its safe disposal.

Property	Value
Chemical Name	5-fluoro-2-[2-(4-morpholinyl)-5-(4-morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-3(2H)-one
Molecular Formula	C₂₁H₂₂FN₃O₅S₂
Molecular Weight	479.5 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO
Structural Components	Morpholine, Sulfonyl group, Benzisothiazole

The presence of morpholine and sulfonyl functional groups suggests that ML345 should be handled with caution, as compounds in these classes can be irritants and environmentally harmful.

Step-by-Step Disposal Protocol for ML345

The following procedures are based on general best practices for the disposal of chemical waste in a laboratory setting. It is mandatory to consult and strictly adhere to your institution's specific Environmental Health and Safety (EHS) guidelines.

Unused or Surplus ML345 (Solid Powder)

• Do not dispose of solid ML345 in the regular trash or down the drain.

• Carefully transfer the unused powder into a designated hazardous waste container .

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name ("ML345"), the approximate quantity, and any other information required by your institution.

• The container must be sealable, in good condition, and chemically compatible with the compound.

ML345 Solutions

• Aqueous solutions containing ML345 should not be poured down the drain. They must be collected in a designated hazardous waste container for liquid chemical waste.

• Organic solutions of ML345 (e.g., dissolved in DMSO) must be collected in a separate, designated "Halogenated" or "Non-Halogenated" organic waste container, depending on the solvent used and your institution's waste segregation policies.

• The liquid waste container must be appropriately labeled with the contents, including all solvents and the approximate concentration of ML345.

Contaminated Labware and Materials

• Sharps: Needles, syringes, or other sharps contaminated with ML345 must be disposed of in a designated sharps container.

• Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent. The first rinse should be collected as hazardous waste.[1] Subsequent rinses may be disposable depending on institutional policies. After decontamination, the glassware can be washed and reused or disposed of in a designated glass waste container.

• Consumables: Gloves, pipette tips, weighing paper, and other disposable materials contaminated with ML345 should be placed in a designated solid hazardous waste container.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.

• Small Spills (within a chemical fume hood):

  • Ensure proper PPE is worn.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it into the designated hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, followed by a thorough water rinse. Collect all cleaning materials as hazardous waste.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area and alert nearby personnel.

  • Contact your institution's Environmental Health and Safety (EHS) or emergency response team immediately.

  • Do not attempt to clean up a large spill without proper training and equipment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper segregation and disposal of ML345 waste.

Caption: Workflow for the proper segregation and disposal of ML345 waste.

Disclaimer: This information is intended for guidance purposes only and is based on general principles of laboratory safety. It is not a substitute for a formal Safety Data Sheet (SDS) or the specific guidelines provided by your institution's Environmental Health and Safety department. Always prioritize your local regulations and protocols.

References

• 1. benchchem.com [benchchem.com]